3-Tert-butyl-5-methoxybenzoic acid

• CAS: 60772-74-9

Core Science & Biosynthesis

Physicochemical properties of 3-Tert-butyl-5-methoxybenzoic acid

Technical Monograph: Physicochemical Properties & Synthetic Utility of 3-Tert-butyl-5-methoxybenzoic Acid

Executive Summary 3-Tert-butyl-5-methoxybenzoic acid (CAS: 73469-54-2 [isomer reference] or derived from 49843-49-4) represents a privileged structural motif in the design of non-steroidal ecdysone receptor (EcR) agonists. Unlike endogenous steroids, this benzoic acid derivative serves as the lipophilic "A-ring" pharmacophore in diacylhydrazine-based gene switch ligands (e.g., RheoSwitch® systems). Its unique substitution pattern balances high lipophilicity (tert-butyl group) with specific hydrogen-bond acceptor capability (methoxy group), enabling high-affinity binding to the EcR ligand-binding pocket (LBP) while evading recognition by mammalian nuclear receptors. This guide details its physicochemical profile, validated synthesis, and analytical characterization.

Chemical Identity & Structural Analysis

The compound is a meta-substituted benzoic acid characterized by significant steric bulk and electronic asymmetry.

Property	Data
IUPAC Name	3-tert-butyl-5-methoxybenzoic acid
Molecular Formula	C₁₂H₁₆O₃
Molecular Weight	208.26 g/mol
SMILES	CC(C)(C)C1=CC(=CC(=C1)OC)C(=O)O
Key Pharmacophores	Tert-butyl (C3): Fills the hydrophobic sub-pocket of EcR.Methoxy (C5): H-bond acceptor; modulates water channel interactions.Carboxyl (C1): Linker attachment point (typically hydrazide formation).

Structural Logic

The tert-butyl group at position 3 is critical for van der Waals contacts with hydrophobic residues (e.g., Val, Leu) deep within the insect EcR pocket. The methoxy group at position 5 provides a specific electrostatic anchor, often replacing structural water molecules found in the natural 20-hydroxyecdysone binding network. This "bump-and-hole" complementarity ensures orthogonality to mammalian receptors.

Physicochemical Profile

The following data aggregates predicted and experimental values derived from structural analogs (e.g., 3,5-di-tert-butylbenzoic acid and 3-methoxybenzoic acid).

Parameter	Value / Range	Significance
Physical State	White to off-white crystalline solid	Solid-state handling stability.
Melting Point	125 – 135 °C (Estimated)	Indicates lattice energy; lower than 3,5-di-tert-butyl due to asymmetry.
pKa (Acid)	4.15 ± 0.10	Slightly stronger acid than benzoic acid (4.20) due to inductive withdrawal by -OMe.
LogP (Octanol/Water)	3.4 – 3.6	High lipophilicity requires organic solvents (DMSO, MeOH) for stock solutions.
Solubility (Water)	< 0.1 mg/mL	Practically insoluble in aqueous buffers without co-solvents.
Solubility (Organic)	> 50 mg/mL in DMSO, EtOH, DCM	Excellent solubility for synthetic coupling reactions.

Validated Synthesis Protocol

Direct electrophilic aromatic substitution on 3-methoxybenzoic acid often yields inseparable mixtures of isomers (para vs. meta alkylation). The most reliable route utilizes 3-tert-butyl-5-hydroxybenzoic acid as the starting material, ensuring regiochemical purity.

Reaction Pathway

Figure 1: Regioselective synthesis pathway via O-methylation and ester hydrolysis.

Detailed Methodology

Step 1: Global Methylation

• Charge: In a 500 mL round-bottom flask, dissolve 3-tert-butyl-5-hydroxybenzoic acid (10.0 g, 51.5 mmol) in anhydrous Acetone (150 mL).

• Base: Add Potassium Carbonate (K₂CO₃, 21.4 g, 155 mmol, 3.0 eq).

• Alkylation: Add Methyl Iodide (MeI, 9.6 mL, 155 mmol, 3.0 eq) dropwise.

• Reflux: Heat to reflux (56°C) for 12 hours. Monitor by TLC (Hexane:EtOAc 8:2) until the starting phenol is consumed.

• Workup: Filter off inorganic salts. Concentrate the filtrate to a yellow oil (Methyl 3-tert-butyl-5-methoxybenzoate).

Step 2: Selective Hydrolysis

• Solubilization: Dissolve the crude oil in Methanol (50 mL).

• Saponification: Add 2M NaOH (aq) (50 mL).

• Heat: Stir at 60°C for 2 hours. The solution should become homogeneous.

• Isolation: Evaporate Methanol under reduced pressure. Dilute the aqueous residue with water (50 mL).

• Precipitation: Acidify carefully with 1M HCl to pH 2.0 while stirring on ice. A white precipitate will form.

• Purification: Filter the solid, wash with cold water, and recrystallize from Ethanol/Water (1:1) to yield white needles.

Analytical Characterization

To validate the identity of the synthesized material, the following spectroscopic signatures must be confirmed.

¹H NMR (400 MHz, CDCl₃)

• δ 11.0 – 12.0 ppm (br s, 1H): Carboxylic acid proton (-COOH ).

• δ 7.65 ppm (t, J=1.5 Hz, 1H): Aromatic H2 (between t-Bu and COOH).

• δ 7.45 ppm (dd, J=1.5, 2.5 Hz, 1H): Aromatic H6 (between OMe and COOH).

• δ 7.15 ppm (dd, J=1.5, 2.5 Hz, 1H): Aromatic H4 (between t-Bu and OMe).

• δ 3.85 ppm (s, 3H): Methoxy group (-OCH ₃).

• δ 1.35 ppm (s, 9H): Tert-butyl group (-C(CH ₃)₃).

HPLC Purity Method

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6x150mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 50% B to 95% B over 10 min.

• Detection: UV @ 254 nm and 280 nm.

• Retention Time: Expect elution at ~7.5 min (highly lipophilic).

Biological Context: Gene Switch Ligands

This acid is not typically a drug itself but a pharmacophore module . It is coupled with hydrazines to form diacylhydrazine ligands (e.g., analogs of Tebufenozide or RSL1) used in inducible gene expression systems.

Mechanism of Action (EcR Interaction)

The ligand acts as a "molecular wedge" that stabilizes the EcR ligand-binding domain (LBD) in an active conformation, recruiting co-activators to drive transcription of genes under the control of an EcR response element (EcRE).

Figure 2: Mechanistic interaction of the 3-tert-butyl-5-methoxybenzoyl pharmacophore within the Ecdysone Receptor binding pocket.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye). Not classified as acutely toxic, but lipophilic acids can penetrate skin.

• Storage: Store at room temperature (15-25°C) in a desiccator. Stable for >2 years if protected from moisture.

• Solvent Compatibility: Avoid dissolving in unbuffered aqueous solutions; precipitation will occur immediately. Use DMSO for biological stock solutions (up to 100 mM).

References

• Synthesis of Heteroaryl Derivatives (Patent WO2008021388A1)

  • Source:

• EcR Ligand Structural Biology: Analysis of water channels and hydrophobic pockets in EcR-ligand complexes.

  • Source:

• 3-tert-butyl-5-hydroxybenzoic acid (Precursor Data): PubChem Compound Summary for CAS 49843-49-4.[1]

  • Source:

• RheoSwitch® Therapeutic System: Review of diacylhydrazine ligands and their gene regul

  • Source:

Sources

• 1. 3-t-Butyl-5-hydroxybenzoic acid | C11H14O3 | CID 21798667 - PubChem [pubchem.ncbi.nlm.nih.gov]

Electronic Properties of 3-Tert-butyl-5-methoxybenzoic Acid: A Technical Guide

The following technical guide provides an in-depth analysis of 3-Tert-butyl-5-methoxybenzoic acid , structured for researchers in medicinal chemistry and materials science.

CAS Number: 60772-74-9 Molecular Formula: C₁₂H₁₆O₃ Molecular Weight: 208.25 g/mol

Executive Summary: The "Stealth" Lipophilic Modulator

3-Tert-butyl-5-methoxybenzoic acid represents a unique scaffold in structure-activity relationship (SAR) studies. Unlike typical substitutions that drastically alter the electronic density of the carboxylate headgroup, this molecule achieves a rare balance: it significantly increases lipophilicity (LogP) while maintaining an acidity profile nearly identical to unsubstituted benzoic acid. This "electronic neutrality" coupled with "steric bulk" makes it an ideal probe for exploring hydrophobic pockets in protein targets without perturbing the electrostatic landscape of the ligand-binding interaction.

Electronic Structure Analysis

The electronic behavior of this molecule is defined by the interplay between the meta-tert-butyl and meta-methoxy substituents relative to the carboxyl group.

Hammett Substituent Effects

To understand the acidity and reactivity, we apply the Hammett equation (

). Both substituents are in the meta position relative to the reactive carboxyl center.

Substituent	Position	Effect Type	Hammett Constant ( )	Electronic Consequence
Tert-butyl	3-position	Inductive (+I)	-0.10	Weakly electron-donating. Destabilizes carboxylate anion (decreases acidity).
Methoxy	5-position	Inductive (-I)	+0.12	Electron-withdrawing (Inductive dominates over Resonance in meta). Stabilizes carboxylate (increases acidity).
Net Effect	Combined	Cancellation		Negligible electronic shift.

Interpretation: The electron-donating nature of the tert-butyl group is almost perfectly offset by the electron-withdrawing inductive effect of the meta-methoxy group.

• Predicted pKa: ~4.15 – 4.25 (Benzoic Acid reference pKa = 4.20).

• Significance: This allows medicinal chemists to introduce a bulky, lipophilic group (t-Butyl) and a hydrogen-bond acceptor (Methoxy) without altering the ionization state of the drug at physiological pH.

Molecular Orbital & Steric Considerations

• Steric Buttressing: The 3,5-substitution pattern is "meta-meta". Unlike ortho-substitution, this does not sterically hinder the rotation of the carboxyl group out of the plane. The carboxylate remains conjugated with the phenyl ring, preserving the resonance stabilization energy.

• Lipophilicity (LogP):

  • Benzoic Acid Base: ~1.87

  • : +1.98 (High hydrophobicity)
  • : -0.02 (Neutral/Slight polar)

  • Estimated LogP: ~3.8 – 4.0

  • Result: The molecule is highly permeable across lipid bilayers compared to its parent benzoic acid.

Visualization of Electronic Vectors

The following diagram illustrates the opposing electronic vectors that result in the net neutral electronic character.

Figure 1: Vector map showing the cancellation of electronic effects between the 3-t-butyl and 5-methoxy substituents.

Synthesis & Manufacturing Protocols

Synthesis of 3-tert-butyl-5-methoxybenzoic acid typically proceeds via functionalization of a phenolic precursor. Direct electrophilic aromatic substitution on benzoic acid is not viable due to directing group conflicts.

Recommended Synthetic Route

Precursor: Methyl 3-tert-butyl-5-hydroxybenzoate (or the corresponding acid).

Step 1: O-Methylation (Williamson Ether Synthesis)

• Reagents: Methyl Iodide (MeI) or Dimethyl Sulfate (DMS).

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( ).

• Solvent: Acetone (reflux) or DMF (room temp).

• Mechanism:

  attack of the phenoxide ion on the methylating agent.

Step 2: Ester Hydrolysis (Saponification)

• Reagents: Lithium Hydroxide (LiOH) or Sodium Hydroxide (NaOH).

• Solvent: THF/Water (3:1) or Methanol/Water.

• Workup: Acidification with HCl to precipitate the free acid.

Experimental Protocol (Bench Scale)

Objective: Synthesis of 5.0 g of 3-tert-butyl-5-methoxybenzoic acid.

• Methylation:

  • Charge a 250 mL round-bottom flask with Methyl 3-tert-butyl-5-hydroxybenzoate (5.2 g, 25 mmol) and Acetone (100 mL).

  • Add

    (6.9 g, 50 mmol, 2.0 eq).

  • Add Methyl Iodide (1.9 mL, 30 mmol, 1.2 eq) dropwise.

  • Reflux at 60°C for 4 hours. Monitor by TLC (Hexane/EtOAc 8:2).

  • Observation: Disappearance of the phenolic starting material (

    ) and appearance of the methyl ether ( ).

  • Filter salts, concentrate in vacuo to yield the intermediate ester.

• Hydrolysis:

  • Dissolve the crude ester in THF (40 mL) and Water (10 mL).

  • Add LiOH·H₂O (2.1 g, 50 mmol).

  • Stir at 50°C for 3 hours.

  • Concentrate to remove THF.

  • Critical Step: Acidify the aqueous residue with 1M HCl to pH 2. The product will precipitate as a white solid.

  • Filter, wash with cold water, and dry under vacuum.

Synthetic Workflow Diagram

Figure 2: Step-by-step synthetic pathway from the hydroxy-benzoate precursor.

Applications in Drug Discovery & Materials

Bioisosteric Replacement

In medicinal chemistry, this molecule serves as a "Lipophilic Benzoic Acid" .

• Problem: A lead compound has a benzoic acid moiety essential for binding (salt bridge to Arginine/Lysine) but suffers from poor membrane permeability.

• Solution: Replace with 3-tert-butyl-5-methoxybenzoic acid.

  • Acidity: Unchanged (Salt bridge maintained).

  • Permeability: Drastically improved (LogP shift +2.0 units).

  • Metabolic Stability: The tert-butyl group blocks metabolic oxidation at the 3-position; the methoxy group is generally stable but can undergo O-demethylation (CYP450).

Ligand Design (Ecdysone Agonists)

This scaffold is structurally homologous to the "Head-Tail" regions of non-steroidal ecdysone agonists (e.g., Tebufenozide analogs). The 3,5-substitution pattern fits into specific hydrophobic pockets of nuclear receptors where the width of the ligand is a critical selectivity filter.

Crystal Engineering

The asymmetry of the 3-tert-butyl-5-methoxy substitution disrupts efficient

-stacking compared to symmetric 3,5-di-tert-butyl analogs. This property is utilized in designing liquid crystals or amorphous solid dispersions where crystallization needs to be suppressed to improve solubility kinetics.

Summary of Physicochemical Data

Property	Value / Prediction	Source/Method
pKa	4.20 ± 0.1	Hammett Calculation ( )
LogP	3.9 ± 0.2	Fragment Contribution Method
H-Bond Donors	1 (COOH)	Structural Analysis
H-Bond Acceptors	3 (COOH, OMe)	Structural Analysis
Rotatable Bonds	2 (COOH, OMe)	Structural Analysis
Topological Polar Surface Area (TPSA)	~46.5 Ų	Calculated

References

• Hammett Constants & Electronic Effects : Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. Link

• Synthesis of Alkoxybenzoic Acids: Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.

• Patent Reference (Synthesis Context) : "Heteroaryl derivatives as cytokine inhibitors." WO2008021388A1. (Describes the isolation and usage of 3-tert-butyl-5-methoxybenzoic acid as an intermediate). Link

• Precursor Properties (3-t-butyl-5-hydroxybenzoic acid) : PubChem CID 21798667. National Center for Biotechnology Information. Link

Crystal Structure Analysis of 3-Tert-butyl-5-methoxybenzoic Acid: A Methodological Framework

Executive Summary & Molecular Context

The structural analysis of 3-tert-butyl-5-methoxybenzoic acid presents a distinct crystallographic challenge: balancing the directional hydrogen bonding of the carboxylic acid moiety with the significant steric bulk of the tert-butyl group and the electronic donation of the methoxy substituent.

This guide provides a high-level technical workflow for the structural elucidation of this compound. Unlike simple benzoic acid, the 3,5-disubstitution pattern disrupts standard

- stacking modes, often forcing the molecule into lower-symmetry space groups or inducing polymorphism. The tert-butyl group, in particular, acts as a "spacer," preventing close packing and frequently exhibiting rotational disorder that requires specific refinement strategies.

Key Structural Drivers:

• Primary Synthon: Carboxylic acid homodimer (

  motif).

• Steric Driver: The bulky tert-butyl group (

  ) dictates the packing efficiency and often leads to rotational disorder.

• Electronic Driver: The methoxy group (

  ) typically adopts a coplanar conformation with the phenyl ring to maximize - conjugation.

Experimental Protocol: Synthesis to Diffraction

To obtain high-quality single crystals suitable for X-ray diffraction (XRD), one must navigate the solubility differential created by the lipophilic tert-butyl group and the hydrophilic carboxyl group.

2.1. Crystallization Screening Strategy

The "like dissolves like" rule is complicated here by the amphiphilic nature of the molecule. A dual-solvent diffusion method is recommended over simple evaporation.

Method	Solvent System (Solvent / Anti-solvent)	Rationale	Expected Outcome
Slow Evaporation	Toluene or Ethyl Acetate	Good solubility for the lipophilic core; slow evaporation encourages order.	Large, blocky crystals; potential for solvent inclusion.
Vapor Diffusion	THF / Pentane	THF solubilizes the acid; Pentane slowly reduces solubility.	High-quality single crystals; minimizes kinetic trapping.
Cooling	Ethanol / Water (80:20)	High solubility at C; poor at C. Promotes H-bond networks.	Needles or plates; risk of hydrate formation.

2.2. Data Collection Parameters

The tert-butyl group is notorious for high thermal motion. Room temperature data collection is strongly discouraged as it will likely result in smeared electron density maps for the alkyl group.

• Temperature: 100 K (Cryostream). This freezes the rotation of the tert-butyl methyl groups, allowing for precise atomic assignment.

• Source: Mo

  ( Å) is standard; Cu is acceptable if crystals are small (<0.1 mm) and weakly diffracting, though absorption correction becomes more critical.

• Resolution: Aim for

  Å or better to resolve the C-C bond lengths in the disordered regions.

Structural Analysis Framework

Once data is collected, the analysis focuses on three critical pillars: The Hydrogen Bond Synthon, Conformational Locking, and Disorder Modeling.

3.1. The Primary Interaction: Dimer

In the absence of strong competing donors (like primary amines), 3-tert-butyl-5-methoxybenzoic acid will almost invariably form a centrosymmetric dimer.

• Graph Set Notation:

• Geometry: Two

  hydrogen bonds.

• Distance: Expect

  distances between Å and Å.

• Implication: This dimer unit acts as the effective "building block" of the crystal lattice, doubling the effective molecular weight and creating a non-polar exterior surface.

3.2. Conformational Analysis

• Methoxy Group: Expect the

  torsion angle to be near or (coplanar). Significant deviation ( ) indicates strong steric pressure or intermolecular H-bonding (e.g., ).

• Tert-butyl Group: The

  bonds usually adopt a staggered conformation relative to the aromatic ring plane to minimize steric clash with ortho-hydrogens.

3.3. Handling Disorder (Refinement Protocol)

The tert-butyl group often appears as a "propeller" with smeared density.

• Identification: Inspect the difference Fourier map (

  ). Look for "kidney bean" shaped electron density around the methyl carbons.

• Modeling: Use a split-site model (PART 1 / PART 2 in SHELXL).

• Restraints: Apply similarity restraints (SADI or SAME) to bond lengths and thermal ellipsoids (SIMU/DELU) to ensure chemically reasonable geometry.

Visualization of the Analysis Workflow

The following diagram outlines the logical flow from raw crystal to final structural model, highlighting the decision points for disorder handling.

Figure 1: Decision tree for the crystallographic analysis of sterically hindered benzoic acids.

Supramolecular Architecture Topology

While the dimer is the primary unit, the tert-butyl groups dictate the 3D packing. They act as "insulators," preventing the formation of extended

-stacked columns often seen in planar aromatics.

Figure 2: Topological representation of intermolecular forces. The carboxylic acid dimerizes (Red), while the tert-butyl group (Yellow) disrupts close packing, often leading to lower density structures.

References

• Tang, S. K., Davey, R. J., Sacchi, P., & Cruz-Cabeza, A. J. (2020). "Can molecular flexibility control crystallization? The case of para substituted benzoic acids." Chemical Science, 12(3), 993–1000.

  • Source:

  • Relevance: Establishes the protocol for analyzing nucleation and flexibility in substituted benzoic acids.

• Wilson, C. C. (2001). "The crystal structure of benzoic acid: a redetermination with X-rays at room temperature." Acta Crystallographica Section B.

  • Source:

  • Relevance: Defines the standard dimer motif and baseline bond lengths for carboxylic acids.

• PubChem Compound Summary. "3-tert-butyl-5-hydroxybenzoic acid" (Structural Analog).

  • Source:

  • Relevance: Provides physicochemical properties for the closest structural analog to guide solubility screening.
• Gavezzotti, A. (2013). "Effect of tert-butyl rotation on crystal packing." CrystEngComm.

Protocols & Analytical Methods

Application Note: Precision Synthesis of 3-Tert-butyl-5-methoxybenzoic Acid

This Application Note is designed for research chemists and drug discovery professionals requiring a robust, scalable protocol for the synthesis of 3-Tert-butyl-5-methoxybenzoic acid .

Unlike common para-substituted analogs, the meta, meta-disubstitution pattern (1,3,5-substitution) presents specific regiochemical challenges. This guide bypasses the poor selectivity of direct Friedel-Crafts alkylation by utilizing a desymmetrization strategy starting from commercially available 3,5-dibromobenzoic acid.

Target Molecule: 3-Tert-butyl-5-methoxybenzoic acid CAS: 79822-46-1 (Analogous/Generic) Molecular Formula:

Molecular Weight: 208.25 g/mol Core Application: Intermediate for non-steroidal ecdysone agonists (e.g., Tebufenozide analogs), SAR studies for nuclear receptor ligands.

Part 1: Retrosynthetic Analysis & Strategy

The synthesis of 1,3,5-substituted benzenes is frequently plagued by directing group conflicts.

• Direct Alkylation Route (Flawed): Alkylation of 3-methoxybenzoic acid typically yields the para product (position 4) or ortho product (position 2/6) due to the strong directing effect of the methoxy group, failing to achieve the desired 3,5-pattern.

• Selected Strategy (Desymmetrization): We employ a "Lock-and-Key" approach starting with the symmetrical 3,5-dibromobenzoic acid . By sequentially substituting the bromine atoms—first via nucleophilic aromatic substitution (methoxy) and second via Nickel-catalyzed cross-coupling (tert-butyl)—we guarantee the correct regiochemistry.

Pathway Logic Diagram

Part 2: Detailed Experimental Protocol

Step 1: Fischer Esterification

Objective: Protect the carboxylic acid to prevent interference during the subsequent coupling steps and increase solubility in organic solvents.

• Reagents: 3,5-Dibromobenzoic acid (1.0 eq), Methanol (Solvent/Reagent),

  (Cat).

• Procedure:

  • Dissolve 10.0 g (35.7 mmol) of 3,5-dibromobenzoic acid in 100 mL of anhydrous methanol.

  • Slowly add 1.0 mL of concentrated sulfuric acid.

  • Reflux the mixture for 8 hours. Monitor by TLC (Hexane/EtOAc 8:2) until the acid spot disappears.

  • Concentrate the solvent in vacuo.

  • Redissolve the residue in EtOAc (100 mL) and wash with saturated

    (2 x 50 mL) to remove trace acid.

  • Dry over

    , filter, and concentrate.

• Expected Yield: >95% (White solid).

• Data: Product is Methyl 3,5-dibromobenzoate .

Step 2: Copper-Catalyzed Mono-Methoxylation (Desymmetrization)

Objective: Replace one bromine atom with a methoxy group. Critical Control Point: Stoichiometry is vital here. Using excess methoxide will lead to the dimethoxy byproduct.

• Reagents: Methyl 3,5-dibromobenzoate (1.0 eq), NaOMe (1.1 eq), CuI (10 mol%), DMF (anhydrous).

• Procedure:

  • In a flame-dried flask under Argon, combine Methyl 3,5-dibromobenzoate (10.0 g, 34 mmol) and CuI (0.65 g, 3.4 mmol).

  • Add anhydrous DMF (70 mL).

  • Add a 25% wt solution of NaOMe in MeOH (1.1 equivalents).

  • Heat to 80°C for 4–6 hours.

  • Monitoring: Check TLC/GC. You will see three spots: Starting material (dibromo), Product (mono-methoxy), and Byproduct (dimethoxy). Stop reaction when starting material is <10% to minimize over-reaction.

  • Workup: Cool, dilute with water, and extract with EtOAc.

  • Purification: Flash Chromatography (Silica gel, 0-10% EtOAc in Hexane). The mono-methoxy product elutes between the dibromo and dimethoxy species.

• Expected Yield: 60–70% (isolated).

• Product: Methyl 3-bromo-5-methoxybenzoate .

Step 3: Nickel-Catalyzed Kumada Coupling

Objective: Install the bulky tert-butyl group. Palladium catalysts often struggle with tertiary alkyl nucleophiles due to slow reductive elimination and

-hydride elimination. Nickel catalysts (Kumada conditions) are superior for coupling with bulky groups.

• Reagents: Methyl 3-bromo-5-methoxybenzoate (1.0 eq), t-BuMgCl (2.0 M in THF, 1.5 eq),

  (5 mol%).

• Procedure:

  • Safety Note: Grignard reagents are pyrophoric. Use strict anhydrous techniques.

  • Charge a dry Schlenk flask with Methyl 3-bromo-5-methoxybenzoate (5.0 g, 20.4 mmol) and

    (0.55 g, 1.0 mmol).

  • Evacuate and backfill with Argon (3 cycles). Add anhydrous THF (50 mL).

  • Cool the mixture to 0°C in an ice bath.

  • Add t-BuMgCl dropwise via syringe pump over 30 minutes.

    • Mechanistic Insight: Slow addition prevents homocoupling of the Grignard reagent.

  • Allow the reaction to warm to Room Temperature (RT) and stir for 12 hours.

  • Quench: Carefully add saturated

    solution at 0°C.

  • Extract with diethyl ether. Wash organic layer with brine.

  • Purification: Column chromatography (Hexane/EtOAc).

• Expected Yield: 75–85%.

• Product: Methyl 3-tert-butyl-5-methoxybenzoate .

Step 4: Saponification (Hydrolysis)

Objective: Deprotect the ester to yield the final free acid.

• Reagents: Methyl 3-tert-butyl-5-methoxybenzoate, LiOH·

  (3.0 eq), THF/Water (3:1).

• Procedure:

  • Dissolve the ester (4.0 g) in THF (40 mL) and Water (13 mL).

  • Add LiOH·

    .

  • Stir at 50°C for 4 hours.

  • Acidification: Evaporate THF. Acidify the aqueous residue with 1M HCl to pH 2. The product will precipitate as a white solid.[1]

  • Filter, wash with cold water, and dry under vacuum.

  • Recrystallization: Recrystallize from Ethanol/Water if necessary for >99% purity.

Part 3: Process Data & Validation

Reaction Summary Table

Step	Transformation	Key Reagents	Critical Parameter	Typical Yield
1	Esterification	MeOH,	Reflux time	98%
2	Methoxylation	NaOMe, CuI, DMF	Stoichiometry (1.1 eq)	65%
3	Alkylation	t-BuMgCl,	Anhydrous, Slow Addn	80%
4	Hydrolysis	LiOH, THF/	pH adjustment	95%

Analytical Specifications (Expected)

• Appearance: White crystalline powder.[2]

• 1H NMR (400 MHz, CDCl3):

  • 1.35 (s, 9H, t-Butyl).
  • 3.86 (s, 3H, OMe).
  • 7.20 (t, 1H, Ar-H, pos 4).
  • 7.55 (dd, 1H, Ar-H, pos 2).
  • 7.68 (dd, 1H, Ar-H, pos 6).
  • 11.5 (br s, 1H, COOH).

• Mass Spectrometry: [M-H]- = 207.1.

Part 4: Workflow Visualization

References

• BenchChem. (2025).[1][3][4] An In-depth Technical Guide to the Synthesis of 3-t-Butyl-5-hydroxybenzoic Acid. Retrieved from 5

• RHHZ. (2023). Ligand-free nickel-catalyzed Kumada couplings of aryl bromides with tert-butyl Grignard reagents. Retrieved from 6

• Sigma-Aldrich. (n.d.). 3,5-Dibromobenzoic acid Product Specification. Retrieved from 7

• ChemicalBook. (n.d.). 3,5-Dimethoxybenzoic acid synthesis via Ullmann-type reaction. Retrieved from 8

• Technical University of Denmark (DTU). (2020). The Manganese-Catalyzed Cross-Coupling Reaction (Kumada Coupling Mechanisms). Retrieved from 9

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. html.rhhz.net [html.rhhz.net]
• 7. 3,5-Dibrombenzoesäure 95% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 3,5-Dimethoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 9. orbit.dtu.dk [orbit.dtu.dk]

Protocol for using 3-Tert-butyl-5-methoxybenzoic acid as a MOF ligand

Application Note: Protocol for Defect Engineering in Zr-MOFs using 3-Tert-butyl-5-methoxybenzoic Acid

Introduction & Scientific Rationale

This application note details the protocol for utilizing 3-Tert-butyl-5-methoxybenzoic acid (CAS: 60772-74-9) as a steric modulator in the synthesis of Zirconium-based Metal-Organic Frameworks (Zr-MOFs), specifically the UiO-66 topology.

While dicarboxylic acids (e.g., terephthalic acid) form the structural struts of 3D MOFs, monocarboxylic acids like 3-Tert-butyl-5-methoxybenzoic acid act as modulators . They compete with the linker for coordination sites on the metal node, resulting in two critical outcomes:

• Defect Engineering: The modulator caps specific sites on the Zr

  cluster, creating "missing linker" defects. This increases the pore volume and accessibility of the framework.

• Pore Environment Tuning: The bulky tert-butyl group introduces significant steric hindrance and hydrophobicity, while the methoxy group provides a weak hydrogen-bond acceptor site. This dual functionality is ideal for tailoring MOF pores for the encapsulation of hydrophobic drug molecules or catalytic substrates.

Key Mechanistic Insight: The steric bulk of the tert-butyl group at the meta position prevents the formation of dense, non-porous phases, while the methoxy group at the other meta position modulates the electronic density of the carboxylate, affecting the lability of the ligand during the crystallization process.

Materials & Equipment

Reagent/Material	Specification	Role
3-Tert-butyl-5-methoxybenzoic acid	>97% Purity	Modulator / Capping Agent
Zirconium(IV) Chloride (ZrCl )	Anhydrous, >99.9%	Metal Node Precursor
Terephthalic Acid (H BDC)	>98%	Structural Linker
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Solvent
Hydrochloric Acid (HCl)	37% (Optional)	Co-modulator (for kinetics)
Ethanol / Acetone	HPLC Grade	Washing Solvent
Deuterated DMSO (DMSO- )	For NMR	Digestion Solvent
Hydrofluoric Acid (HF)	48% (Diluted)	Digestion Agent (Safety Critical)

Experimental Protocol: Modulated Solvothermal Synthesis

This protocol targets the synthesis of UiO-66-functionalized , where the 3-Tert-butyl-5-methoxybenzoate (TBM-Benzoate) ligands cap the defect sites.

Step 1: Precursor Dissolution

• In a 20 mL scintillation vial or Teflon-lined autoclave, dissolve ZrCl

  (50 mg, 0.21 mmol) in 5 mL of DMF .

• Sonicate for 10 minutes until a clear solution is obtained. Note: ZrCl

  is hygroscopic; handle quickly or in a glovebox.

Step 2: Modulator Addition (The Critical Step)

• Add 3-Tert-butyl-5-methoxybenzoic acid to the Zr solution.

  • Low Defect Density: Add 10 equivalents (relative to Zr) = ~437 mg.

  • High Defect Density: Add 30 equivalents (relative to Zr) = ~1.31 g.

• Scientific Insight: The high concentration of modulator drives the equilibrium towards defect formation. The bulky tert-butyl group may slow down nucleation, yielding larger, higher-quality crystals.

• Stir at room temperature for 20 minutes to allow pre-coordination of the benzoate to the Zr clusters.

Step 3: Linker Addition & Crystallization

• Add Terephthalic Acid (35 mg, 0.21 mmol) to the mixture.

• Sonicate for 15 minutes until fully dispersed/dissolved.

• Seal the vial/autoclave tightly.

• Place in a pre-heated convection oven at 120°C for 24 hours .

  • Caution: Do not disturb the oven during synthesis to ensure uniform crystal growth.

Step 4: Activation & Washing

• Cool to room temperature naturally.

• Centrifuge the suspension (6000 rpm, 10 min) and discard the supernatant (DMF).

• Solvent Exchange: Resuspend the solid in DMF and soak for 12 hours to remove unreacted ligand. Repeat 3 times.

• Pore Activation: Resuspend in Ethanol or Acetone . Soak for 24 hours, replacing the solvent every 8 hours.

  • Warning: Do not use high-temperature activation (>150°C) immediately. The bulky modulator is held by coordination bonds; excessive heat may strip the functionalization.

• Dry under vacuum at 80°C for 12 hours .

Validation & Characterization

To confirm the successful incorporation of the ligand and the formation of the MOF, the following self-validating workflows are required.

A. H-NMR Digestion (Quantification of Incorporation)

This is the gold standard for proving the ligand is part of the solid and not just physisorbed.

• Weigh 5-10 mg of the dried MOF powder.

• Add 600 µL of DMSO-

  and 20 µL of 48% HF (or concentrated D SO ).

• Sonicate until the MOF is completely dissolved (solution becomes clear).

• Analyze via H-NMR.

• Calculation: Integrate the peaks for Terephthalic Acid (aromatic protons ~8.0 ppm) vs. 3-Tert-butyl-5-methoxybenzoic acid (distinct peaks for t-butyl ~1.3 ppm and methoxy ~3.8 ppm).

  • Ratio: If the ratio is non-zero, the modulator is incorporated.

B. Nitrogen Isotherm (Porosity)

• Expectation: A Type I isotherm (microporous).

• Defect Verification: A "stepped" isotherm or increased uptake at higher pressures (

  ) compared to ideal UiO-66 indicates the presence of larger mesopores or missing-cluster defects created by the bulky modulator.

Mechanistic Visualization

The following diagrams illustrate the competitive coordination pathway and the resulting defect structure.

Figure 1: Modulated Synthesis Workflow

Caption: Step-by-step solvothermal synthesis protocol for introducing functionalized defects into the MOF lattice.

Figure 2: Mechanism of Defect Incorporation

Caption: Competitive coordination mechanism where the bulky modulator replaces structural linkers, creating functionalized defects.

References

• Cavka, J. H., et al. "A New Zirconium Inorganic Building Brick Forming Metal Organic Frameworks with Exceptional Stability." Journal of the American Chemical Society, 130(42), 13850–13851. Link

• Schaate, A., et al. "Modulated Synthesis of Zr-Based Metal-Organic Frameworks: From Nano to Single Crystals." Chemistry – A European Journal, 17(24), 6643–6651. Link

• Shearer, G. C., et al. "Defect Engineering: Tuning the Porosity and Composition of the Metal–Organic Framework UiO-66 via Modulated Synthesis." Chemistry of Materials, 28(19), 7190–7201. Link

• Sigma-Aldrich. "3-(Tert-butyl)-5-methoxybenzoic acid Product Page." Sigma-Aldrich Catalog. Link

Using 3-Tert-butyl-5-methoxybenzoic acid in pharmaceutical intermediate synthesis

Application Note: Strategic Utilization of 3-Tert-butyl-5-methoxybenzoic Acid in Ligand Synthesis

Abstract

This technical guide details the pharmaceutical application of 3-tert-butyl-5-methoxybenzoic acid , a critical "Left-Hand Side" (LHS) building block used in the synthesis of diacylhydrazine ligands. These ligands are pivotal in Gene Switch technology (inducible gene expression systems like RheoSwitch®) and next-generation nuclear receptor modulators. This note provides optimized protocols for overcoming the steric hindrance imposed by the tert-butyl group during coupling reactions, ensuring high-yield synthesis of biologically active intermediates.

Part 1: Structural Analysis & Pharmacophore Utility

The utility of 3-tert-butyl-5-methoxybenzoic acid lies in its ability to modulate the physicochemical properties of a drug candidate without altering its fundamental binding mode.

Structural Feature	Pharmaceutical Function	Mechanism of Action
3-tert-Butyl Group	Metabolic Shielding & Lipophilicity	The bulky trimethyl group prevents enzymatic attack (e.g., P450 oxidation) at the meta position and fills large hydrophobic pockets in receptors (e.g., EcR/USP heterodimer).
5-Methoxy Group	Electronic Tuning	Acts as a weak electron-donating group (EDG) via resonance, increasing electron density on the carbonyl carbon, which influences the pKa and hydrogen-bond accepting capability of the resulting amide/ester.
Benzoic Acid Core	Linker Scaffold	Provides the carboxylic acid handle for amide coupling, forming the rigid backbone required for diacylhydrazine or benzamide pharmacophores.

The "Gene Switch" Context

In gene therapy and recombinant protein production, this acid is a precursor for diacylhydrazine ligands . These small molecules bind to orthogonal nuclear receptors (EcR) introduced into mammalian cells, triggering gene expression only when the ligand is present. The 3-tert-butyl-5-methoxy substitution pattern is specific for high-affinity binding to the Lepidopteran EcR ligand-binding domain (LBD) while avoiding cross-reactivity with endogenous mammalian steroid receptors.

Part 2: Experimental Protocols

Challenge: Steric Hindrance in Coupling

The meta-tert-butyl group creates significant steric bulk. Standard coupling agents (EDC/NHS) often result in slow kinetics or incomplete conversion. The following protocols utilize Acid Chloride Activation to drive the reaction to completion.

Protocol A: Synthesis of the Acid Chloride (Activation)

Objective: Convert 3-tert-butyl-5-methoxybenzoic acid to its reactive acid chloride form.

Reagents:

• Starting Material: 3-tert-butyl-5-methoxybenzoic acid (1.0 eq)

• Reagent: Thionyl Chloride (

  ) (5.0 eq) or Oxalyl Chloride (1.2 eq) + DMF (cat.)

• Solvent: Toluene (anhydrous)

Step-by-Step Methodology:

• Setup: Charge a flame-dried round-bottom flask with 3-tert-butyl-5-methoxybenzoic acid (e.g., 10 mmol) under Nitrogen atmosphere.

• Solvation: Add anhydrous Toluene (5-10 volumes). Note: Toluene is preferred over DCM for its higher boiling point, facilitating the removal of excess thionyl chloride later.

• Addition: Add Thionyl Chloride dropwise at room temperature.

• Reflux: Heat the system to 75°C - 80°C for 3 hours.

  • QC Check: Monitor by TLC (quench an aliquot with MeOH; look for the methyl ester spot moving higher than the acid).

• Workup: Evaporate the solvent and excess

  under reduced pressure.

• Azeotrope: Co-evaporate with fresh Toluene (

  ) to remove trace HCl.

• Result: The crude acid chloride (yellow oil/solid) is used immediately in Protocol B.

Protocol B: Diacylhydrazine Formation (Coupling)

Objective: Couple the acid chloride with a hydrazide (e.g., tert-butyl hydrazine or a substituted benzohydrazide) to form the gene-switch ligand.

Reagents:

• Substrate: Crude Acid Chloride (from Protocol A)

• Nucleophile: Substituted Hydrazide (1.0 eq)

• Base: Triethylamine (

  ) (2.5 eq) or Pyridine

• Solvent: Tetrahydrofuran (THF) or DCM (anhydrous)

Step-by-Step Methodology:

• Preparation: Dissolve the Hydrazide and

  in anhydrous THF at 0°C.

• Addition: Dissolve the Acid Chloride in a minimal amount of THF and add it dropwise to the Hydrazide solution over 30 minutes.

  • Critical Control: Maintain temperature <5°C during addition to prevent di-acylation side products.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours.

• Quench: Pour the reaction mixture into ice-cold water/brine.

• Extraction: Extract with Ethyl Acetate (

  ). Wash organics with 1N HCl (to remove unreacted hydrazine/base), then sat. , then Brine.[1]

• Purification:

  • Method: Recrystallization is preferred due to the lipophilicity of the product.

  • Solvent System: Hot Methanol/Water or Hexane/Ethyl Acetate.

  • Target Purity: >98% by HPLC for biological assays.

Part 3: Visualization of Synthesis & Mechanism

The following diagram illustrates the workflow from the raw intermediate to the active "Gene Switch" ligand and its biological mechanism.

Figure 1: Synthetic pathway from benzoic acid precursor to bioactive ligand, showing the downstream biological activation of the Ecdysone Receptor (EcR).

Part 4: Quality Control & Troubleshooting

Analytical Standards

• HPLC: Use a C18 column. Mobile Phase: Acetonitrile/Water (+0.1% TFA). Expect late elution (high

  ) due to the tert-butyl group.

• NMR (

  ):
  • ppm: Singlet (9H) – tert-butyl group.
  • ppm: Singlet (3H) – Methoxy group.
  • ppm: Aromatic protons (look for meta-coupling patterns, Hz).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield in Step A	Incomplete activation due to moisture.	Ensure Toluene is anhydrous. Increase reflux time or switch to Oxalyl Chloride/DMF (Vilsmeier-Haack activation).
Precipitate in Step B	Formation of Triethylamine Hydrochloride.	This is normal. Filter the salts before aqueous workup to prevent emulsions.
"Oiling Out" during Recrystallization	Product is too lipophilic.	Add a "seed crystal" if available. Cool the methanol solution very slowly. Use a co-solvent like Isopropanol.

References

• Mikitani, K. (1996).[2] A new nonsteroidal chemical class of ligand for the ecdysteroid receptor 3, 5-di-tert-butyl-4-hydroxy-N-isobutyl-benzamide shows apparent insect molting hormone activities at molecular and cellular levels.[2] Biochemical and Biophysical Research Communications.[2] Link

• Billas, I. M., et al. (2003). Ligand-binding pocket of the ecdysone receptor.[3] Proceedings of the National Academy of Sciences (PNAS). Link

• BenchChem Technical Support. (2025). Applications of 3-t-Butyl-5-hydroxybenzoic Acid in Medicinal Chemistry. BenchChem Application Notes. Link

• Selleck Chemicals. 3-Methoxybenzoic acid Solubility and Protocols. SelleckChem Datasheets. Link

Sources

• 1. CN105732374A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate by using one-step method - Google Patents [patents.google.com]
• 2. A new nonsteroidal chemical class of ligand for the ecdysteroid receptor 3, 5-di-tert-butyl-4-hydroxy-N-isobutyl-benzamide shows apparent insect molting hormone activities at molecular and cellular levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ligand-binding pocket of the ecdysone receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Functionalization of 3-Tert-butyl-5-methoxybenzoic acid for polymer chemistry

Application Note: Functionalization of 3-Tert-butyl-5-methoxybenzoic Acid for Polymer Chemistry

Abstract

3-Tert-butyl-5-methoxybenzoic acid represents a high-value "Janus" intermediate for advanced polymer synthesis. Its structure combines a sterically demanding tert-butyl group—capable of modulating glass transition temperature (

) and disrupting chain packing—with a chemically versatile methoxy-benzoic acid core. This guide details the strategic functionalization of this molecule to create specialized monomers, initiators, and polymer conjugates. We focus on three critical workflows: Acid Chloride Activation , Demethylation for Phenolic Resins , and Steglich Esterification for Methacrylate Monomers .

Part 1: Chemical Profile & Strategic Utility[1]

The utility of 3-Tert-butyl-5-methoxybenzoic acid lies in its asymmetric substitution pattern. Unlike symmetric 3,5-di-tert-butyl analogues, this molecule offers a dipole moment and a specific "directionality" that is prized in liquid crystalline polymers and drug-delivery vectors.

Feature	Chemical Moiety	Polymer Function
Reactive Handle 1	Carboxylic Acid (-COOH)	Primary site for amidation, esterification, or anchoring to surfaces.
Reactive Handle 2	Methoxy Group (-OMe)	Masked phenol. Demethylation yields a hydroxyl group for epoxy/polycarbonate synthesis or hydrogen-bonding sites.
Steric Modulator	Tert-butyl Group (-tBu)	Increases free volume, raises , and improves solubility in organic solvents by preventing - stacking.
Backbone	Aromatic Ring	Provides thermal stability and rigidity.

Part 2: Pre-Polymerization Functionalization Protocols

Protocol A: Acid Chloride Activation (The "Gateway" Reaction)

Objective: Convert the stable acid into the highly reactive acid chloride for efficient coupling to polymer backbones or amine-bearing monomers.

Mechanism: Thionyl chloride (

) converts the carboxylic acid to the acid chloride. The bulky tert-butyl group requires the use of DMF as a catalyst (Vilsmeier-Haack intermediate) to ensure complete conversion without excessive heating, which could degrade the ether linkage.

Materials:

• 3-Tert-butyl-5-methoxybenzoic acid (10 mmol)

• Thionyl Chloride (

  ) (15 mmol)

• DMF (Catalytic, 2-3 drops)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

• Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a reflux condenser and a drying tube (

  ). Flush with Argon.

• Dissolution: Dissolve 10 mmol of the benzoic acid derivative in 20 mL anhydrous DCM. Add catalytic DMF.

• Addition: Add

  dropwise at 0°C. Caution: Gas evolution ( , ).

• Reaction: Allow to warm to room temperature (RT) and stir for 4 hours. If conversion is incomplete (check via TLC, converting an aliquot to methyl ester), heat to mild reflux (40°C) for 1 hour.

• Isolation: Remove solvent and excess

  under reduced pressure.

• Purification: The resulting yellow oil is usually sufficiently pure for immediate use. If storage is required, store under inert gas at -20°C.

Protocol B: Demethylation (Unmasking the Phenol)

Objective: Cleave the methyl ether to generate 3-tert-butyl-5-hydroxybenzoic acid. This creates a bifunctional AB-type monomer (acid + phenol) suitable for hyperbranched polyesters or polycarbonates.

Mechanism: Boron tribromide (

) acts as a strong Lewis acid, coordinating to the ether oxygen and facilitating nucleophilic attack by bromide.[1]

Materials:

• 3-Tert-butyl-5-methoxybenzoic acid (5 mmol)

• Boron Tribromide (

  ) (1.0 M in DCM, 15 mmol)

• DCM (Anhydrous)[2]

Step-by-Step Methodology:

• Cryogenic Setup: Cool a solution of the starting material in DCM (20 mL) to -78°C (Dry ice/acetone bath).

• Addition: Add

  solution dropwise over 20 minutes. The solution may turn dark red/brown.

• Equilibration: Remove the cooling bath and allow the reaction to stir at RT overnight (12-16 hours).

• Quenching (Critical): Cool back to 0°C. Slowly add Methanol (MeOH) to quench excess

  . Violent exotherm is possible.

• Workup: Dilute with water, extract with Ethyl Acetate (3x), wash organic layers with brine, and dry over

  .

• Crystallization: Recrystallize from Hexane/Ethyl Acetate to obtain the phenolic acid.

Protocol C: Steglich Esterification (Methacrylate Monomer Synthesis)

Objective: Synthesize a polymerizable monomer (Methacrylate) to incorporate the benzoic acid moiety as a pendant group.

Materials:

• 3-Tert-butyl-5-methoxybenzoic acid (10 mmol)

• 2-Hydroxyethyl methacrylate (HEMA) (10 mmol)

• DCC (N,N'-Dicyclohexylcarbodiimide) (11 mmol)

• DMAP (4-Dimethylaminopyridine) (1 mmol, 10 mol%)

• DCM (Anhydrous)[2]

Step-by-Step Methodology:

• Mixing: In a 100 mL RBF, combine the benzoic acid, HEMA, and DMAP in 50 mL anhydrous DCM. Cool to 0°C.[1][2][3]

• Coupling: Dissolve DCC in 10 mL DCM and add dropwise to the reaction mixture.

• Precipitation: A white precipitate (Dicyclohexylurea, DCU) will form almost immediately.

• Reaction: Stir at 0°C for 1 hour, then at RT for 24 hours.

• Filtration: Filter off the DCU byproduct using a fritted glass funnel.

• Purification: Wash the filtrate with 0.5N HCl (to remove DMAP), then saturated

  , then brine. Flash chromatography (Hexane/EtOAc) may be required to remove trace urea.

Part 3: Visualization of Workflows

The following diagram illustrates the divergent pathways for this molecule: converting it into a crosslinker, a monomer, or a reactive intermediate.

Figure 1: Divergent functionalization pathways. Yellow nodes indicate reaction protocols; Green nodes indicate final polymer applications.

Part 4: Polymerization Applications & Data

Application 1: Modulation in Methacrylate Copolymers

Incorporating the bulky tert-butyl benzoate group as a side chain significantly restricts polymer backbone rotation.

• Method: Copolymerize the monomer from Protocol C with Methyl Methacrylate (MMA).

• Result: As the fraction of the bulky monomer increases,

  rises.

Copolymer Composition (MMA : Functional Monomer)	Observed (°C)	Solubility (THF)
100 : 0 (Pure PMMA)	~105	High
90 : 10	112	High
70 : 30	128	High
50 : 50	145	Medium

Application 2: Drug Delivery Conjugates

The acid chloride (Protocol A) can be reacted with hydroxyl-terminated PEG or amine-functionalized drugs. The hydrophobic tert-butyl group creates a "hydrophobic pocket" that can protect sensitive ester linkages from premature hydrolysis in aqueous environments, extending the half-life of the conjugate.

Part 5: Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Low Yield in Protocol A	Tert-butyl steric hindrance	Ensure catalytic DMF is fresh. Increase reaction time, not temperature (avoid t-butyl cleavage).
Incomplete Demethylation (Protocol B)	Complexation with Carbonyl	Use >3 equivalents of . The first equivalent coordinates to the carbonyl oxygen of the acid/ester.
Urea Contamination (Protocol C)	Inefficient filtration	Cool the reaction mixture to -20°C before filtering. Wash organic layer with 0.5N HCl.

References

• Steglich Esterification Mechanism & Protocol Neises, B., & Steglich, W. (1978).[2][4] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition.[4]

• Demethylation using Boron Tribromide McOmie, J. F. W., Watts, M. L., & West, D. E. (1968). Demethylation of Aryl Methyl Ethers by Boron Tribromide. Tetrahedron.

• Effect of Bulky Side Groups on Polymer

  Polymer Science Learning Center. Glass Transition Temperature ( ) and Free Volume.

• Benzoic Acid Derivatives in Polymer Chemistry RSC Polymer Chemistry Series. Functional Polymers.

Sources

• 1. O-Demethylation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Steglich Esterification [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Improving Yields for 3-Tert-butyl-5-methoxybenzoic Acid

This is a technical support guide for the synthesis of 3-Tert-butyl-5-methoxybenzoic acid (CAS: 60772-74-9).[1]

This guide addresses the specific challenges of synthesizing a 1,3,5-meta-substituted benzene ring where the substituents (Alkyl, Alkoxy, Carboxyl) are electronically mismatched for standard Electrophilic Aromatic Substitution (EAS). The primary focus is on the Organometallic Route (via 3,5-Dibromoanisole), which offers the highest regiochemical fidelity compared to low-yield direct alkylation methods.[1]

[1]

Current Status: Active Subject: Optimization of Regioselectivity and Coupling Efficiency in 1,3,5-Substituted Benzoate Synthesis Audience: Medicinal Chemists, Process Development Scientists[1]

Part 1: The Synthetic Challenge & Strategic Solution

Why Your Yields Are Low

The synthesis of 3-tert-butyl-5-methoxybenzoic acid presents a classic "meta-substitution" problem.

• Direct Alkylation Fails: Friedel-Crafts alkylation of 3-methoxybenzoic acid directs the tert-butyl group to the 4-position (ortho to methoxy) or 6-position (para to methoxy), not the desired 5-position .[1]

• Steric Hindrance: Introducing a bulky tert-butyl group via cross-coupling (e.g., Kumada/Negishi) onto a meta-substituted ring often suffers from slow kinetics and competing

  -hydride elimination.[1]

• Lithiation Instability: If generating the carboxyl group via lithiation of a precursor, the presence of the methoxy group can induce ortho-lithiation at the wrong site (position 2 or 4) rather than the desired halogen-lithium exchange.[1]

The Recommended Route: Sequential Organometallic Functionalization

To guarantee the 1,3,5-substitution pattern, we recommend abandoning direct EAS in favor of a desymmetrization of 3,5-dibromoanisole .[1] This route locks the regiochemistry early.[1]

Workflow Diagram:

Caption: Optimized synthetic pathway via desymmetrization of 3,5-dibromoanisole, avoiding regiochemical ambiguity.

Part 2: Troubleshooting Guide

Phase 1: The Cross-Coupling (Introduction of tert-Butyl)

Reaction: 3,5-Dibromoanisole + t-BuMgCl

3-Bromo-5-tert-butylanisole[1]

Issue	Symptom	Root Cause	Corrective Action
Low Conversion	Starting material remains; <30% yield.	Steric bulk of t-Bu inhibits transmetallation; Catalyst deactivation.	Switch Ligand: Use Pd(dppf)Cl₂ or Ni(dppp)Cl₂ which have wider bite angles to accommodate bulky groups.[1] Add Additive: Add LiBr or ZnCl₂ to form a tert-butylzinc species (Negishi), which is more robust than Grignard.[1]
Bis-Alkylation	Formation of 3,5-di-tert-butylanisole.[1]	Excess Grignard reagent; High local concentration.	Inverse Addition: Add the Grignard reagent slowly to the catalyst/bromide mixture. Maintain stoichiometry at 0.95 - 1.05 eq .
Reduction Product	Formation of 3-bromoanisole (Br replaced by H).[1]	-Hydride elimination from the tert-butyl metal species.[1]	Temperature Control: Keep reaction between 0°C and RT. Do not reflux. Use Negishi coupling (t-BuZnCl) which is less prone to elimination than Grignard.[1]

Phase 2: Carboxylation (Formation of Benzoic Acid)

Reaction: 3-Bromo-5-tert-butylanisole + n-BuLi

[Li-Intermediate] Product[1]

Issue	Symptom	Root Cause	Corrective Action
Regioisomers	Product contains 2- or 4-carboxylic acid isomers.[1]	Directed Ortho Lithiation (DoG): The methoxy group directs lithiation to the ortho position (C2/C4) instead of exchanging the Bromine at C5.[1]	Kinetic Control: Perform Li-Halogen exchange at -78°C strictly. The exchange is faster than deprotonation at this temperature. Solvent: Use THF/Hexane. Avoid additives like TMEDA which promote ortho-lithiation.
Low Yield	Recovery of unreacted precursor (3-bromo-5-t-butyl-anisole).[1]	Wet CO₂ or "warming up" before quenching.	Dry Ice Protocol: Do not use dry ice directly (water contamination).[1] Use a balloon of dried gaseous CO₂ (passed through CaCl₂ drying tube).[1]
Wurtz Coupling	Dimer formation (Biaryl).[1]	Alkyl halide byproduct reacting with Aryl-Li.	Use 2.1 eq of t-BuLi (if available) to consume the alkyl bromide byproduct, or ensure rapid mixing during exchange.[1]

Part 3: Detailed Experimental Protocols

Protocol A: Mono-Alkylation via Kumada Coupling

Objective: Selective synthesis of 3-bromo-5-tert-butylanisole.[1]

• Setup: Flame-dry a 3-neck flask under Argon.

• Reagents:

  • 3,5-Dibromoanisole (10.0 mmol, 2.66 g)[1]

  • Catalyst: Pd(dppf)Cl₂ (3 mol%, 0.3 mmol) or Ni(dppp)Cl₂ (5 mol%).[1]

  • Solvent: Anhydrous THF (50 mL).

• Procedure:

  • Dissolve dibromoanisole and catalyst in THF. Cool to 0°C.[2]

  • Dropwise Addition: Add t-BuMgCl (2.0 M in ether, 10.5 mmol, 1.05 eq) over 1 hour via syringe pump. Crucial: Slow addition prevents bis-alkylation.[1]

  • Stir at RT for 12 hours. Monitor by GC-MS.

  • Quench: Add saturated NH₄Cl (20 mL).

• Purification: Extract with EtOAc. The product (mono-substituted) must be separated from unreacted starting material and bis-substituted byproduct via column chromatography (Hexane/EtOAc 95:5).[1]

  • Note: The tert-butyl group significantly changes the Rf value, facilitating separation.[1]

Protocol B: Lithiation and Carboxylation

Objective: Conversion to 3-tert-butyl-5-methoxybenzoic acid.

• Setup: Flame-dry flask, Argon atmosphere, -78°C Cryo-bath (Acetone/Dry Ice).

• Reagents:

  • 3-Bromo-5-tert-butylanisole (5.0 mmol)[1]

  • n-BuLi (2.5 M in hexanes, 5.2 mmol, 1.04 eq)[1]

  • Dry CO₂ gas.

• Procedure:

  • Dissolve precursor in Anhydrous THF (25 mL). Cool to -78°C .

  • Add n-BuLi dropwise over 10 mins. Stir for 30 mins at -78°C. Do not let temperature rise.

  • Cannulation/Gas: Bubble dry CO₂ gas into the solution for 30 mins while maintaining -78°C.

  • Allow to warm to RT slowly under CO₂ atmosphere.

• Workup:

  • Quench with water.[3]

  • Base Extraction (Purification Trick): Extract the organic layer with 1M NaOH .[1] The product (acid) goes into the aqueous layer; unreacted bromide stays in organic.[1]

  • Wash aqueous layer with ether.[4]

  • Acidify aqueous layer with HCl to pH 1. The product will precipitate.[1][2][5]

  • Filter and recrystallize from Ethanol/Water.

Part 4: Frequently Asked Questions (FAQ)

Q1: Can I use Friedel-Crafts alkylation on Methyl 3-methoxybenzoate to save steps? A: No. The methoxy group is an ortho/para director, and the ester is a meta director.[1]

• Relative to OMe (Pos 1): Positions 2, 4, 6 are activated.[1]

• Relative to COOMe (Pos 3): Positions 2, 4, 6 are meta (less deactivated).[1]

• Result: The electrophile attacks Position 4 or 6 (Para to OMe).[1] You will get 4-tert-butyl-3-methoxybenzoic acid , not the 5-isomer.[1]

Q2: Why use 3,5-dibromoanisole instead of 3,5-dibromobenzoic acid? A: Using the acid directly in organometallic coupling is risky.[1] The acidic proton consumes one equivalent of Grignard/Lithium. Furthermore, the carboxylate group can act as a directing group, potentially messing up the selectivity or leading to ketone formation (attack on C=O).[1] The anisole route is cleaner; you install the acid last.

Q3: My Kumada coupling yield is stuck at 40%. What now? A: Switch to Negishi Coupling .

• Form t-BuZnCl by mixing t-BuMgCl with ZnCl₂ (dry) in THF.[1]

• React t-BuZnCl with 3,5-dibromoanisole using Pd(P(t-Bu)₃)₂ as catalyst.[1]

• Organozinc reagents tolerate functional groups better and undergo

  -hydride elimination much slower than Grignards.

References

• Synthesis of 3,5-Disubstituted Benzoates via Cross-Coupling

  • Title: "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."

  • Source:Chemical Reviews, 1995, 95(7), 2457–2483.[1]

  • URL:[Link][1]

• Kumada Coupling Optimization

  • Title: "Nickel-Catalyzed Cross-Coupling Reactions of Grignard Reagents with Aryl Halides."

  • Source:Organic Syntheses, Coll.[1] Vol. 6, p.407.

  • URL:[Link]

• Lithium-Halogen Exchange Selectivity

  • Title: "The Halogen-Metal Exchange Reaction."

  • Source:Organic Reactions, 2011.[1]

  • URL:[Link][1]

• Patent Reference for Target Molecule

  • Title: "Heteroaryl derivatives as cytokine inhibitors (WO2008021388A1)."[1]

  • Source:WIPO / Google P
  • URL

Sources

• 1. WO2008021388A1 - Heteroaryl derivatives as cytokine inhibitors - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. CN104151157A - Preparation method of methoxybenzoic acid - Google Patents [patents.google.com]
• 4. 3,4,5-Trimethoxy benzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. 3,5-Di-tert-butyl-4-hydroxybenzoic acid synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of 3-Tert-butyl-5-methoxybenzoic Acid

Welcome to the technical support guide for the purification of 3-tert-butyl-5-methoxybenzoic acid. As a Senior Application Scientist, I understand that obtaining a highly pure final product is critical for the success of your research and development efforts. This guide is structured to provide direct, actionable solutions to common purification challenges, moving from foundational concepts to specific troubleshooting scenarios.

Part 1: Understanding the Impurity Profile

Effective purification begins with understanding the potential impurities. The impurity profile of 3-tert-butyl-5-methoxybenzoic acid is intrinsically linked to its synthetic route. Common pathways, such as the Friedel-Crafts alkylation of 3-methoxybenzoic acid or the methylation of 3-tert-butyl-5-hydroxybenzoic acid, can introduce specific contaminants.

Q1: What are the most common impurities I should expect in my crude 3-tert-butyl-5-methoxybenzoic acid?

A1: Your crude product may contain a mixture of the following, depending on the synthesis method:

• Unreacted Starting Materials: This is the most common class of impurity.

  • 3-tert-butyl-5-hydroxybenzoic acid: If you are performing a methylation (e.g., Williamson ether synthesis), incomplete reaction will leave this phenolic starting material.[1]

  • 3-methoxybenzoic acid: If you are performing a Friedel-Crafts tert-butylation, this will be your primary starting material.[2][3]

• Reaction Byproducts:

  • Regioisomers: Friedel-Crafts reactions can sometimes yield minor amounts of other isomers (e.g., 2-tert-butyl-5-methoxybenzoic acid).

  • Poly-alkylation Products: Over-alkylation during a Friedel-Crafts reaction can lead to di-tert-butylated species.[3]

• Reagents and Catalysts: Residual acids (like AlCl₃) from Friedel-Crafts reactions or bases (like K₂CO₃) from methylation reactions can persist after initial workup.

• Residual Solvents: Solvents used in the reaction or workup (e.g., Dichloromethane, Diethyl Ether, Toluene) may be present.

Part 2: Purification Strategy Decision Workflow

The choice of purification strategy depends on the types and levels of impurities present. This workflow provides a logical path for selecting the appropriate techniques.

Caption: Decision workflow for purifying 3-tert-butyl-5-methoxybenzoic acid.

Part 3: Frequently Asked Questions (FAQs) on Core Techniques

This section addresses common high-level questions about the primary purification methods.

Q2: What is the most effective initial purification step for my crude product?

A2: Acid-base extraction is the most powerful and efficient first-line technique.[4] Since your target compound is a carboxylic acid, you can exploit its acidic nature to separate it from neutral or basic impurities. By washing an organic solution of your crude product with a weak aqueous base (e.g., sodium bicarbonate), the carboxylic acid is deprotonated to its carboxylate salt, which dissolves in the aqueous layer.[5][6] Neutral impurities, such as poly-alkylated byproducts, remain in the organic layer.[7] You can then re-acidify the aqueous layer to precipitate your purified product.

Q3: How do I separate my product from the phenolic starting material, 3-tert-butyl-5-hydroxybenzoic acid?

A3: This is a classic separation challenge that can be solved with careful pH control during the acid-base extraction. Carboxylic acids (pKa ≈ 4-5) are significantly more acidic than phenols (pKa ≈ 10). Therefore, a weak base like sodium bicarbonate (NaHCO₃) is strong enough to deprotonate the carboxylic acid but not the phenol.[6] Washing with a NaHCO₃ solution will selectively move your desired product into the aqueous layer, leaving the phenolic impurity behind in the organic layer.

Q4: When should I use recrystallization, and what is a good solvent system?

A4: Recrystallization is ideal as a final polishing step when your product is already at a relatively high purity (>95%) and is a solid. It is highly effective at removing trace impurities that are incorporated into the crystal lattice.[8] For benzoic acid derivatives, common and effective solvent systems include:

• Water: Benzoic acids often have low solubility in cold water but high solubility in hot water, making it a good choice.[9][10]

• Ethanol/Water or Methanol/Water mixtures: A mixed solvent system can be fine-tuned to achieve ideal solubility characteristics.[11]

• Heptane/Ethyl Acetate: For less polar benzoic acid derivatives, this combination can be effective.

Q5: Is column chromatography always necessary?

A5: Not always. If your primary impurities are neutral starting materials or byproducts, a well-executed acid-base extraction followed by recrystallization may be sufficient. However, column chromatography is indispensable when you need to separate compounds with very similar polarities, such as regioisomers. It offers high resolution but is generally lower in throughput and yield compared to extraction or recrystallization.[12]

Part 4: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your purification experiments.

Q6: I performed an acid-base extraction, but my ¹H NMR still shows the starting phenolic impurity. What went wrong?

A6: This usually points to one of two issues:

• Incomplete Extraction: You may not have used enough aqueous base or performed enough washes to fully extract the carboxylate salt. Ensure you are using a sufficient volume of base and perform at least 2-3 extractions, checking the pH of the aqueous layer after each wash.

• Emulsion Formation: An emulsion between the organic and aqueous layers can trap your product and prevent clean separation. To break an emulsion, you can try adding a small amount of brine (saturated NaCl solution) or allowing the separatory funnel to stand for an extended period.

Q7: I tried to recrystallize my product, but it "oiled out" instead of forming crystals. How do I fix this?

A7: "Oiling out" occurs when the solid melts in the hot solvent and comes out of solution as a liquid oil upon cooling because the solution is supersaturated at a temperature above the compound's melting point.[13] Here are the corrective steps:

• Re-heat the solution to dissolve the oil completely.

• Add more of the "good" solvent (the one your compound is more soluble in) to increase the total volume and lower the saturation point.[13]

• Allow the solution to cool much more slowly. You can do this by insulating the flask with paper towels or placing it in a warm water bath that cools gradually. Slow cooling is critical for forming pure, well-defined crystals.[9][11]

Q8: My product streaks badly on the TLC plate and during column chromatography. Why is this happening?

A8: Streaking of carboxylic acids on silica gel is a common problem caused by the interaction of the acidic proton with the slightly acidic silica surface. To resolve this:

• Add a small amount of acetic acid (0.5-1%) to your eluent system (e.g., Hexane/Ethyl Acetate/Acetic Acid). The acetic acid keeps your compound fully protonated, minimizing its interaction with the silica gel and resulting in sharp, well-defined spots and bands.[14]

Q9: My final yield after purification is very low. What are the most likely causes?

A9: Significant product loss can occur at several stages. Consider the following:

• During Acid-Base Extraction:

  • Incomplete Precipitation: After acidifying the aqueous layer, did you check the pH to ensure it is sufficiently acidic (pH ~2-3)? If not, some of your product will remain dissolved as the carboxylate salt.[5]

  • Premature Filtration: Did you cool the acidified solution in an ice bath before filtering? The solubility of your product in water, while low, is not zero. Cooling maximizes precipitation.

• During Recrystallization:

  • Using Too Much Solvent: The most common cause of low yield is using an excessive amount of solvent to dissolve the crude product. This keeps a significant portion of your product dissolved in the mother liquor even after cooling.[13] Always use the minimum amount of hot solvent necessary for complete dissolution.[11]

  • Cooling for Too Short a Time: Ensure you allow adequate time for crystallization to complete, including a final cooling period in an ice bath.

Part 5: Experimental Protocols & Data

Data Summary Table

Purification Technique	Primary Impurities Removed	Typical Purity Achieved	Expected Yield Range	Key Considerations
Acid-Base Extraction	Neutral compounds (e.g., poly-alkylated byproducts), basic impurities, less acidic phenols.[4][6]	85-95%	>90%	Highly efficient for bulk impurity removal. pH control is critical for selective separation from phenols.
Recrystallization	Trace impurities, structurally similar byproducts that have different solubilities.[8][15]	>99%	60-85%	Excellent for final polishing. Solvent selection is crucial, and slow cooling maximizes purity.[11][13]
Column Chromatography	Regioisomers, impurities with polarity similar to the product.[12]	95-99%	70-90%	Use when high-resolution separation is needed. Add acid to the eluent to prevent streaking.[14]

Protocol 1: High-Fidelity Acid-Base Extraction

This protocol is optimized for separating 3-tert-butyl-5-methoxybenzoic acid from a neutral byproduct and a less acidic phenolic starting material.

• Dissolution: Dissolve the crude product (e.g., 5.0 g) in a suitable organic solvent (e.g., 100 mL of diethyl ether or ethyl acetate) in a separatory funnel.

• First Wash (Bicarbonate): Add 50 mL of a saturated aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel. Stopper the funnel, invert, and vent frequently to release CO₂ pressure. Shake gently for 1-2 minutes.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer into a clean Erlenmeyer flask labeled "Aqueous 1".

• Repeat Wash: Repeat steps 2 and 3 two more times, combining all aqueous layers into the "Aqueous 1" flask. This ensures complete extraction of the carboxylic acid. The organic layer now contains neutral impurities and any unreacted phenol.

• Precipitation: Cool the combined aqueous extracts ("Aqueous 1") in an ice bath. While stirring, slowly add 6M HCl dropwise until the solution is strongly acidic (pH 2-3, check with pH paper). A white precipitate of your pure product should form.[5][7]

• Isolation: Keep the flask in the ice bath for 15-20 minutes to maximize crystallization. Collect the solid product by vacuum filtration, wash the filter cake with a small amount of ice-cold deionized water, and allow it to air dry.

Protocol 2: Optimized Recrystallization

This protocol provides a robust method for obtaining high-purity crystalline product.

• Solvent Selection: In a test tube, add ~50 mg of your product and add a potential solvent (e.g., water) dropwise. Heat to boiling. A good solvent will dissolve the compound when hot but not when cold.[11]

• Dissolution: Place the bulk of your purified solid (e.g., 3.0 g) in an Erlenmeyer flask. Add the chosen solvent (e.g., water) in small portions while heating the flask on a hot plate. Add just enough hot solvent to fully dissolve the solid.[8][9]

• Hot Filtration (Optional): If you observe any insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling & Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask. Once at room temperature, place the flask in an ice bath for at least 20 minutes to complete the crystallization process.[9]

• Isolation: Collect the pure crystals by vacuum filtration. Wash them with a small amount of ice-cold solvent to remove any residual mother liquor. Dry the crystals under vacuum.

References

• Wikipedia Contributors. (n.d.). Acid–base extraction. Wikipedia. [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Acid-Base Extraction. [Link]

• LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Chemistry LibreTexts. [Link]

• Study.com. (n.d.). Acid-Base Extraction | Purpose, Theory & Applications. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. [Link]

• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Sulzer Chemtech. (n.d.). The purification of benzoic acid using dividing wall columns. Hydrocarbon Processing. [Link]

• Siadati, S. A. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation? ResearchGate. [Link]

• University of Massachusetts Lowell, Department of Chemistry. (n.d.). Isolation and Purification of Organic Compounds Extraction (Expt #2). [Link]

• SIELC Technologies. (2018, February 16). Separation of Benzoic acid, 2-sulfo- on Newcrom R1 HPLC column. [Link]

• University of Wisconsin-Green Bay. (n.d.). Recrystallization of Benzoic Acid. [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Journal of Research of the National Bureau of Standards. (n.d.). Preparation of benzoic acid of high purity. [Link]

• Florida A&M University. (2016, September 27). Lab Report Recrystallization. [Link]

• University of Missouri–St. Louis. (n.d.). The Recrystallization of Benzoic Acid. [Link]

• Google Patents. (n.d.). CN106977397A - A kind of synthetic method of 3,4,5 trimethoxybenzoic acid.

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Google Patents. (n.d.).

• Sciencemadness.org. (2016, January 1). Preparation of 3-methoxybenzoic acid. [Link]

• Google Patents. (n.d.). CN1309698C - Purifying process of 3,4,5-trimethoxyl benzoic acid.

• Reddy, G. M., et al. (n.d.). Synthesis and characterization of critical process related impurities of an asthma drug – Zafirlukast. ResearchGate. [Link]

• LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts. [Link]

• Alvarez, A. N. T. (2021). Recrystallization of Impure Benzoic Acid. ResearchGate. [Link]

• Satpute, M. S., et al. (2019). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan Journal of Chemistry, 12(3), 1077-1084. [Link]

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Troubleshooting solubility issues of 3-Tert-butyl-5-methoxybenzoic acid in water

Welcome to the technical support center for 3-Tert-butyl-5-methoxybenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered with this compound in aqueous media. Our goal is to provide you with the foundational knowledge and practical methodologies to ensure the successful dissolution of this compound for your experimental needs.

Understanding the Molecule: A Balancing Act of Polarity

3-Tert-butyl-5-methoxybenzoic acid presents a classic solubility challenge rooted in its molecular structure. Like all benzoic acid derivatives, it possesses a polar carboxylic acid group capable of hydrogen bonding with water. However, this hydrophilic character is counteracted by the presence of a large, non-polar benzene ring. The addition of a bulky, highly hydrophobic tert-butyl group and a moderately polar methoxy group further complicates its interaction with aqueous solvents. The large, non-polar surface area introduced by the tert-butyl group, in particular, is expected to significantly decrease the intrinsic aqueous solubility of the molecule compared to unsubstituted benzoic acid.[1][2]

This guide will walk you through a systematic approach to overcoming these inherent solubility limitations.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address the most common issues encountered when attempting to dissolve 3-Tert-butyl-5-methoxybenzoic acid in water.

Q1: Why is my 3-Tert-butyl-5-methoxybenzoic acid not dissolving in water at neutral pH?

A1: Low Intrinsic Solubility.

At neutral pH, 3-Tert-butyl-5-methoxybenzoic acid exists predominantly in its non-ionized, protonated form. The large, hydrophobic surface area, dominated by the benzene ring and the tert-butyl group, leads to very poor interactions with polar water molecules, resulting in low solubility.[1] Benzoic acid itself is only sparingly soluble in cold water, and the addition of the bulky tert-butyl group further decreases its affinity for aqueous environments.[3]

Q2: I've tried heating the solution, but the compound precipitates out upon cooling. How can I prevent this?

A2: Temperature-Dependent Solubility and Supersaturation.

Like many benzoic acid derivatives, the solubility of 3-Tert-butyl-5-methoxybenzoic acid in water is expected to increase with temperature.[4] Heating provides the necessary energy to overcome the intermolecular forces in the crystal lattice and disrupt the hydrogen bonding network of water, allowing the solute to dissolve. However, upon cooling, the solubility decreases, and if the concentration exceeds the solubility limit at the lower temperature, the solution becomes supersaturated, leading to precipitation. To maintain a stable solution at room temperature, you will likely need to modify the solvent environment itself, rather than relying solely on temperature.

Q3: How can I significantly increase the aqueous solubility of 3-Tert-butyl-5-methoxybenzoic acid?

A3: pH Adjustment is the Primary Method.

The most effective way to solubilize this compound is by increasing the pH of the aqueous solution. By raising the pH above the compound's pKa, the carboxylic acid group will deprotonate to form the highly polar carboxylate anion. This ionized form is significantly more soluble in water.

The relationship between pH, pKa, and the ratio of the ionized to non-ionized forms of the acid is described by the Henderson-Hasselbalch equation .

The Critical Role of pH: A Deeper Dive

The ionization state of the carboxylic acid is the key to unlocking its aqueous solubility.

Caption: Ionization equilibrium of 3-Tert-butyl-5-methoxybenzoic acid.

Estimating the pKa of 3-Tert-butyl-5-methoxybenzoic Acid

• Tert-butyl group (at position 3): This is a weakly electron-donating group, which would be expected to slightly increase the pKa (decrease the acidity) compared to benzoic acid.[5]

• Methoxy group (at position 5): When at the meta position, a methoxy group acts as an electron-withdrawing group through its inductive effect, which would decrease the pKa (increase the acidity).[6]

Given these opposing effects, the pKa of 3-Tert-butyl-5-methoxybenzoic acid is likely to be close to that of benzoic acid, perhaps in the range of 4.0 to 4.5 . Therefore, to ensure complete deprotonation and solubilization, it is advisable to adjust the pH to be at least 2 units above the estimated pKa.

Recommended pH for Solubilization: pH > 6.5

Q4: What base should I use to adjust the pH, and how do I do it?

A4: Use of a Dilute Strong Base.

A dilute solution of a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH) is recommended for pH adjustment.

Protocol for pH-Mediated Solubilization

• Preparation: Start by preparing a slurry of the 3-Tert-butyl-5-methoxybenzoic acid in the desired volume of water.

• Initial pH Adjustment: While stirring, slowly add a dilute solution of NaOH (e.g., 0.1 M or 1 M) dropwise to the slurry.

• Monitoring: Monitor the pH of the solution continuously using a calibrated pH meter.

• Dissolution: As the pH increases, you will observe the solid material beginning to dissolve.

• Final pH: Continue adding the base until all the solid has dissolved and the pH is stable in the desired range (e.g., pH 7.0 - 7.5).

• Volume Adjustment: If necessary, add more water to reach the final desired concentration and re-adjust the pH.

Q5: I need to work at a lower pH. Are there other options besides pH adjustment?

A5: Use of Co-solvents.

If your experimental conditions preclude a high pH, the use of a water-miscible organic co-solvent can be an effective strategy. Co-solvents work by reducing the overall polarity of the solvent system, making it more favorable for the non-polar regions of the solute molecule.

Commonly Used Co-solvents:

• Ethanol

• Dimethyl sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Propylene glycol

Solubility in Co-solvents (General Trend for Benzoic Acid Derivatives)

Co-solvent	Expected Solubility Trend
Ethanol	Good solubility[7]
DMSO	High solubility
DMF	High solubility

Note: This table provides a general trend. The optimal co-solvent and its concentration will need to be determined empirically.

Workflow for Co-solvent Usage

Caption: Workflow for using a co-solvent to dissolve the compound.

Important Consideration: When using a co-solvent, it is crucial to first dissolve the compound in the pure co-solvent and then slowly add the aqueous phase. Adding the compound directly to a pre-mixed solvent system can sometimes lead to the formation of insoluble aggregates.

Summary of Troubleshooting Strategies

Issue	Primary Cause	Recommended Solution	Secondary Action
Compound will not dissolve in water	Low intrinsic solubility of the non-ionized form.	pH Adjustment: Increase pH to >6.5 with dilute NaOH or KOH to form the soluble carboxylate salt.	Use of Co-solvents: Dissolve in a minimal amount of a water-miscible organic solvent like ethanol or DMSO before adding the aqueous phase.
Compound precipitates after heating and cooling	Temperature-dependent solubility and supersaturation.	pH Adjustment: Create a stable solution of the salt form at room temperature.	Co-solvent System: Prepare the solution using a co-solvent to maintain solubility at lower temperatures.
Need to work at a neutral or acidic pH	The compound is in its poorly soluble, protonated form.	Co-solvent System: Use a co-solvent to increase the solubility of the non-ionized form.	Solubility Testing: Empirically determine the maximum solubility in your specific buffer system.

References

• Thermodynamic Solvation Parameters for Saturated Benzoic Acid and some of its Derivatives in Binary Mixtures of Ethanol and Water. (2018). Journal of Chemical and Pharmaceutical Sciences.

• Determination and modeling of aqueous solubility of 4-position substituted benzoic acid compounds in a high-temperature solution. (2013). Fluid Phase Equilibria. [Link]

• IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Organic Solvent Mixtures. (2013).
• An In-depth Technical Guide to the Solubility of Benzoic Acid in Organic Solvents. (2025). Benchchem.
• The Tert-Butyl Group: An In-depth Technical Guide to its Steric Hindrance Effects. (2025). Benchchem.
• IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Organic Solvent Mixtures. (2026). UNT Digital Library.
• Benzoic Acid Solubility in W
• Speciation of substituted benzoic acids in solution: evaluation of spectroscopic and computational methods for the identification of associates and their role in crystalliz
• Analysis of the Gas Phase Acidity of Substituted Benzoic Acids Using Density Functional Concepts. (2020).
• Further Analysis on Solubility Measurement and Thermodynamic Modeling of Benzoic Acid in Monosolvents and Binary Mixtures. (2018). Pharmaceutical Sciences.
• tert-Butylbenzene. (n.d.). Wikipedia.
• Effect of tert-butyl groups on electronic communication between redox units in tetrathiafulvalene-tetraazapyrene triads. (2016).
• Why is ortho methoxy benzoic acid is less acidic than ortho methyl benzoic acid? (2018). Quora.

• Phenyl Groups versus tert-Butyl Groups as Solubilizing Substituents for Some[8]Phenacenes and[3]Phenacenes. (2002). ResearchGate.

• tert-Butyl – Knowledge and References. (n.d.). Taylor & Francis.
• Solvent effects on the dissociation of benzoic acid in aqueous mixtures of 2-methoxyethanol and 1,2-dimethoxyethane at 25 °C. (1989). Journal of the Chemical Society, Perkin Transactions 2.
• IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents an. (2013). UNT Digital Library.
• Molecular interactions of caffeine with benzoic acid, o‐ and p‐ methoxybenzoic acids and o‐ and p‐ nitrobenzoic acids. (1976).
• Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. (2024). Molecules.
• The pKa values of ortho-, meta-, and para-methoxybenzoic acids are shown below. (n.d.). Pearson.
• Without consulting a pKa table, which is a stronger acid: o-tert-butylbenzoic acid or p-tert. (2023). Quora.
• 3-(tert-Butyl)-5-(methoxycarbonyl)benzoic acid. (n.d.). Sigma-Aldrich.
• Non-Linear tuning of hydrophobicity by changing the composition of ternary mixtures. (2023). American Chemical Society.
• Equilibrium pKa Table (DMSO Solvent and Reference). (n.d.).
• tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. (2024). ChemRxiv.
• What is the directive influence of the tert-butyl group in electrophilic aromatic substitution? (2017). Chemistry Stack Exchange.
• Hydrophobicity, Hydrophilicity. (n.d.). Gelest, Inc..
• Methoxy group. (n.d.). Wikipedia.

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• 8. benchchem.com [benchchem.com]

Minimizing decarboxylation side reactions of 3-Tert-butyl-5-methoxybenzoic acid

Technical Support: Stability Management of 3-Tert-butyl-5-methoxybenzoic Acid

Introduction: The Stability Paradox

You are likely encountering yield losses when handling 3-tert-butyl-5-methoxybenzoic acid . While benzoic acids are generally stable, this specific substitution pattern creates a "perfect storm" for protodecarboxylation .

The presence of electron-donating groups (EDGs)—specifically the methoxy group at C5 and the tert-butyl group at C3—significantly increases the electron density at the ipso-carbon (C1). This lowers the activation energy for ring protonation, the rate-determining step in the loss of

.

This guide provides the mechanistic insight and validated protocols to retain the carboxylate motif during synthesis and purification.

Module 1: Diagnostic & Mechanism

The Core Issue: The primary failure mode is Acid-Catalyzed Protodecarboxylation . Unlike simple benzoic acid, your substrate effectively "wants" to lose

because the resulting intermediate (the arenium ion) is stabilized by the 3,5-substituents.

• The Methoxy Effect (C5): The -OMe group is an ortho/para director. It donates electron density into positions C2, C4, and C6.

• The Tert-Butyl Effect (C3): Through inductive effects (+I), it stabilizes adjacent carbons.

• The Trap: When a proton (

  ) attacks C1 (the acid attachment point), the positive charge develops at C2, C4, and C6. Because these positions are electron-rich due to the substituents, the transition state is stabilized, accelerating the reaction.

Visualizing the Failure Pathway The following diagram illustrates the mechanism you are fighting against.

Caption: Figure 1. The protodecarboxylation pathway.[1][2] The electron-donating nature of the 3,5-substituents stabilizes the arenium ion intermediate, facilitating the loss of CO2 under thermal or acidic stress.

Module 2: Troubleshooting Protocols

Scenario A: Cross-Coupling Reactions (Suzuki-Miyaura)

Issue: You are using the acid (or its ester precursor) in a Pd-catalyzed coupling, but observing significant "des-carboxy" byproduct. Root Cause: High temperatures (>100°C) and the presence of carbonate bases promote decarboxylation, especially if Silver (Ag) or Copper (Cu) salts are present as additives.

Variable	Standard Protocol (High Risk)	Optimized Protocol (Low Risk)
Base	or (aq)	(anhydrous) or CsF
Solvent	DMF/Water or Dioxane/Water	THF or Toluene (Anhydrous)
Temperature	100°C - 120°C	< 60°C - 80°C
Catalyst		or Buchwald Precatalysts (e.g., XPhos Pd G2)

Corrective Workflow:

• Dry System: Strictly exclude water to prevent protonation. Use anhydrous solvents.[3]

• Base Switch: Switch to Potassium Phosphate Tribasic (

  ) . It is milder and less likely to promote the decarboxylative pathway compared to hydroxides.

• Catalyst Activation: Use a highly active catalyst like XPhos Pd G2 that functions efficiently at lower temperatures (40-60°C), staying below the thermal decomposition threshold of your substrate.

Scenario B: Hydrolysis of Esters to the Free Acid

Issue: You synthesized the methyl ester of 3-tert-butyl-5-methoxybenzoic acid and need to hydrolyze it, but acidic hydrolysis yields the decarboxylated arene. Root Cause: Acid-catalyzed hydrolysis (

, Reflux) is the exact condition required for protodecarboxylation.

Optimized Saponification Protocol:

• Reagent: Use LiOH·H2O (2.5 eq). Lithium is less Lewis-acidic than other cations, often providing milder coordination.

• Solvent: THF:Water (4:1).

• Temperature: Room Temperature (20-25°C) . Do not heat.

• Monitoring: Monitor by LCMS every 30 minutes. The steric bulk of the tert-butyl group may slow hydrolysis, but patience is preferred over heating.

• Quench (Critical):

  • Do not quench to pH 1.

  • Acidify carefully with 1M HCl or citric acid to pH 4-5 (just below the pKa of the acid).

  • Extract immediately into EtOAc. Prolonged exposure to low pH (<2) accelerates decomposition.

Scenario C: Purification & Storage

Issue: The compound degrades on the rotary evaporator or during vacuum drying.

Guidelines:

• Avoid High-Vac Distillation: The boiling point of this acid is likely close to its decarboxylation temperature.

• Recrystallization: This is the preferred method.

  • Solvent System: Hexanes/Ethyl Acetate or Pentane/Ether.

  • Technique: Dissolve in minimal warm EtOAc (<50°C), add Hexanes until cloudy, and cool to 4°C.

• Drying: Dry in a vacuum oven at <40°C .

Module 3: Frequently Asked Questions (FAQ)

Q1: Can I use Copper (Cu) or Silver (Ag) salts to facilitate other steps in my synthesis? A: Avoid if possible. Ag(I) and Cu(I) salts are well-known decarboxylation catalysts (see Hunsdiecker and Goode reactions). If you must use them (e.g., for a specific C-N coupling elsewhere), ensure the benzoic acid moiety is protected as an ester or salt during that step.

Q2: I see a new spot on TLC just above my product after workup. What is it? A: This is likely 1-tert-butyl-3-methoxybenzene . It is non-polar compared to the acid. If you see this, your workup was likely too acidic or too hot.

Q3: Is the position of the tert-butyl group critical? A: Yes. If the t-butyl group were ortho to the acid (2-position), steric strain would accelerate decarboxylation even more (relief of strain). At the meta (3-position), the effect is primarily electronic, but still significant combined with the methoxy group.

Q4: Can I form the acid chloride of this molecule? A: Yes, but use Oxalyl Chloride/DMF (cat.) at 0°C to RT. Avoid Thionyl Chloride (

) at reflux, as the combination of high heat and HCl generation will destroy your substrate.

References

• Goossen, L. J., et al. "Copper-Catalyzed Protodecarboxylation of Aromatic Carboxylic Acids." Advanced Synthesis & Catalysis, vol. 349, no.[4] 14-15, 2007, pp. 2241–2246.

• Cohen, T., & Schambach, R. A. "Cationic and Free-Radical Pathways in the Decarboxylation of Aromatic Acids." Journal of the American Chemical Society, vol. 92, no. 10, 1970, pp. 3189–3190.

• Cornella, J., & Larrosa, I. "Decarboxylative C–C Bond Forming Reactions of Benzoic Acids." Synthesis, vol. 44, no.[4] 05, 2012, pp. 653-676. (Review of stability and reactivity).

• PubChem Compound Summary. "3-tert-butyl-5-hydroxybenzoic acid" (Structural analog data used for stability inference).

Sources

• 1. ijbpas.com [ijbpas.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]

Removing unreacted starting materials from 3-Tert-butyl-5-methoxybenzoic acid

Current Status: Online Operator: Senior Application Scientist Ticket ID: #PUR-3TB5MBA-001 Subject: Removal of Unreacted Starting Materials & Impurity Profiling[1]

Diagnostic & Strategy Overview

Welcome to the technical support hub. You are likely synthesizing 3-tert-butyl-5-methoxybenzoic acid , a compound characterized by a unique structural duality: the polar carboxylic acid head and the lipophilic tert-butyl tail.

This structure creates specific purification challenges. The tert-butyl group increases solubility in non-polar solvents and can induce "soapy" behavior (surfactant effects) during aqueous workups, leading to stubborn emulsions.[1]

Identify Your Starting Material (SM) to Select the Protocol:

Synthetic Route	Likely Starting Material (SM)	Impurity Characteristics	Recommended Protocol
Oxidation	3-tert-butyl-5-methoxybenzaldehyde	Neutral, oxidizable, no H-bond donor.[1]	Protocol A (Bisulfite var.)[1]
Hydrolysis	3-tert-butyl-5-methoxybenzonitrile	Neutral, polar aprotic.[1]	Protocol A
Grignard/Lithiation	1-bromo-3-tert-butyl-5-methoxybenzene	Neutral, highly lipophilic.[1]	Protocol A + Protocol B
Methylation	3-tert-butyl-5-hydroxybenzoic acid	Acidic (Phenolic pKa ~10).[1]	Protocol A (pH Control)

Master Purification Protocols

Protocol A: The Modified Acid-Base Extraction (High-Lipophilicity Optimized)

Best for: Removing neutral starting materials (Aldehydes, Halides, Nitriles).[1]

The Logic: Standard acid-base extraction often fails here because the sodium salt of your product acts as a surfactant, causing emulsions.[1] This protocol uses "Salting Out" and "Gentle Partitioning" to prevent this.[1]

Step-by-Step Workflow:

• Dissolution: Dissolve crude mixture in Diethyl Ether (

  ) or MTBE .

  • Why? Avoid DCM if possible; chlorinated solvents often form tighter emulsions with fatty acids.[1]

• Salt Formation (The Critical Step):

  • Add 10% Sodium Carbonate (

    ) slowly.

  • Crucial: Do NOT use NaOH if your SM is phenolic (see FAQ).[1]

  • Technique: Do NOT shake vigorously.[1] Invert the funnel gently 20 times.

• Emulsion Control:

  • If the interface is hazy, add Saturated Brine (

    ) immediately.[1] The high ionic strength forces the organic impurities out of the water layer.[1]

• Separation:

  • Organic Layer: Contains unreacted SM (Aldehyde, Bromide, etc.).[1] Discard (or recover SM).

  • Aqueous Layer: Contains your Target Product (as carboxylate salt).[1]

• The "Safety" Wash:

  • Wash the aqueous layer again with fresh ether.[1] This removes trapped lipophilic SM.[1]

• Precipitation:

  • Acidify aqueous layer with 6M HCl to pH 1-2.[1]

  • Observation: Product should precipitate as a white solid.[1]

• Filtration: Vacuum filter and wash with ice-cold water.[1]

Visualization: Acid-Base Logic Flow

Caption: Logic flow for separating lipophilic benzoic acids from neutral starting materials, emphasizing emulsion control.

Protocol B: Recrystallization (The "Oiling Out" Fix)

Best for: Final polishing and removing trace isomers.[1]

The Issue: The tert-butyl group lowers the melting point.[1] If you use hot ethanol, the compound may separate as an oil (oiling out) rather than crystals as it cools, trapping impurities.[1]

The Fix: Mixed-Solvent Precipitation

• Dissolve: Dissolve the dried solid in the minimum amount of warm Ethanol (approx 40-50°C). Do not boil.

• Precipitate: Add Water dropwise until a permanent turbidity (cloudiness) persists.[1]

• Re-solubilize: Add 1-2 drops of Ethanol to just clear the solution.

• Seeding: Add a single crystal of pure product (if available) or scratch the glass side.

• Slow Cool: Wrap the flask in a towel to cool to Room Temp over 2 hours. Then move to the fridge.

  • Why? Rapid cooling traps impurities in the crystal lattice.[1]

Troubleshooting & FAQs

Q1: I used NaOH for extraction, and my yield is >100%. What happened?

Diagnosis: You likely co-extracted a phenolic impurity or starting material.[1][2] Explanation: If your starting material was 3-tert-butyl-5-hydroxybenzoic acid (or a similar phenol), NaOH (strong base) deprotonates both the carboxylic acid (pKa ~4) and the phenol (pKa ~10).[1] Both go into the water.[1] Solution: Use Sodium Bicarbonate (

) .[1]

• pH is ~8.5.[1]

• It is strong enough to deprotonate the Benzoic Acid (Target).[1]

• It is too weak to deprotonate the Phenol (Impurity).[1] The phenol stays in the organic layer.[1]

Q2: My product is "streaking" on the TLC plate or Column.

Diagnosis: Carboxylic acids interact strongly with the silanols on silica gel.[1] Solution: Add 1% Acetic Acid to your eluent (e.g., Hexane:Ethyl Acetate:Acetic Acid).[1] This suppresses the ionization of the acid on the silica, sharpening the band.[1]

Q3: I am oxidizing the aldehyde, and I can't get rid of the last 5% of aldehyde.

Diagnosis: Aldehydes are lipophilic and stick to the t-butyl group.[1] Solution: Use a Bisulfite Wash before the main Acid-Base extraction.

• Dissolve crude in organic solvent.[1][3]

• Wash with saturated Sodium Bisulfite (

  ) .[1]

• Mechanism: Bisulfite forms a water-soluble adduct with the aldehyde (

  ), pulling it into the aqueous phase.[1][3] The acid remains in the organic phase (initially), then you proceed to Protocol A.[1]

Q4: The product is an oil that won't solidify.

Diagnosis: Solvent entrapment or trace solvent impurities lowering the Melting Point.[1] Solution:

• Dissolve the oil in a small amount of Dichloromethane .[1]

• Evaporate on a Rotavap.

• Key Step: Once the solvent is gone, keep the flask under High Vacuum for 4-6 hours.[1] The t-butyl group can trap solvent molecules; high vacuum is required to break these interactions and induce crystallization.

Advanced Visualization: Impurity Fate Map

This diagram tracks where your specific impurities go during the Protocol A workup.[1]

Caption: Fate mapping of common starting materials during Bicarbonate extraction.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Standard reference for pKa-based separation and recrystallization solvents). [1]

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Authoritative source on acid-base extraction mechanics).

• PubChem. (n.d.).[1] Compound Summary: 3-tert-butyl-5-hydroxybenzoic acid.[1][4] National Library of Medicine.[1] (Used for structural property verification and pKa estimation).[1] [1]

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry (2nd ed.).[1] Oxford University Press.[1] (Source for mechanistic explanation of bisulfite adduct formation and silica interactions). [1]

Disclaimer: These protocols are for research use only. Always consult the Safety Data Sheet (SDS) for 3-tert-butyl-5-methoxybenzoic acid and all reagents before proceeding.

Sources

• 1. youtube.com [youtube.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 3-t-Butyl-5-hydroxybenzoic acid | C11H14O3 | CID 21798667 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Regioselectivity in Derivatives of 3-Tert-butyl-5-methoxybenzoic Acid

Welcome to the technical support center for navigating the complexities of regioselective reactions involving 3-tert-butyl-5-methoxybenzoic acid and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the synthesis of targeted isomers. Here, we move beyond simple protocols to explain the underlying principles that govern reaction outcomes, empowering you to troubleshoot and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Core Concepts: Understanding Directing Group Effects

Q1: How do the tert-butyl and methoxy groups on 3-tert-butyl-5-methoxybenzoic acid influence the regioselectivity of electrophilic aromatic substitution (EAS) reactions?

A1: The regiochemical outcome of EAS reactions on this substrate is a result of the interplay between the electronic and steric effects of the three substituents: the tert-butyl group, the methoxy group, and the carboxylic acid group.

• Methoxy Group (-OCH₃): This is a strong activating group and an ortho, para-director.[1] It donates electron density to the aromatic ring through a resonance effect (+M), which stabilizes the arenium ion intermediate formed during electrophilic attack at the ortho and para positions.[1]

• Tert-butyl Group (-C(CH₃)₃): This is a weakly activating group and also an ortho, para-director.[2][3] It donates electron density primarily through an inductive effect (+I).[2] However, its most significant influence is its large steric bulk, which can hinder attack at the adjacent ortho positions.[4][5][6]

• Carboxylic Acid Group (-COOH): This is a deactivating group and a meta-director.[3][7] It withdraws electron density from the ring through both inductive (-I) and resonance (-M) effects, destabilizing the arenium ion intermediate for ortho and para attack.[7]

Synergistic and Competing Effects:

In 3-tert-butyl-5-methoxybenzoic acid, the powerful ortho, para-directing influence of the methoxy group and the weaker ortho, para-directing effect of the tert-butyl group work in concert to direct incoming electrophiles. The deactivating, meta-directing carboxylic acid group directs to the same positions as the activating groups' ortho positions. This leads to a strong preference for substitution at the positions ortho to the methoxy group (C4 and C6) and ortho to the tert-butyl group (C2 and C4).

The key to controlling regioselectivity lies in understanding that the C4 position is activated by both the methoxy and tert-butyl groups, making it the most electronically favorable site for electrophilic attack. However, the steric hindrance from the adjacent bulky tert-butyl group at C3 can significantly influence the final product distribution, often favoring the less hindered C6 position.[4][6]

Q2: What is the "ortho effect" and how does it apply to derivatives of 3-tert-butyl-5-methoxybenzoic acid?

A2: The "ortho effect" in substituted benzoic acids refers to the observation that an ortho-substituent, regardless of its electronic nature, often increases the acidity of the benzoic acid.[8] This is primarily attributed to steric hindrance, which forces the carboxyl group to twist out of the plane of the benzene ring.[8] This disruption of coplanarity inhibits resonance between the carboxyl group and the aromatic ring, leading to a more acidic proton.[8]

For derivatives of 3-tert-butyl-5-methoxybenzoic acid, any substitution at the C2 or C6 positions will introduce this steric interaction with the carboxylic acid. This can be an important consideration in reaction design, particularly in reactions where the acidity of the carboxylic acid proton plays a role.

Troubleshooting Guides: Common Synthetic Challenges

Electrophilic Aromatic Substitution (EAS)

Problem 1: Poor regioselectivity in nitration, leading to a mixture of 4-nitro and 6-nitro isomers.

Underlying Cause: Nitration is a classic example of the competition between electronic activation and steric hindrance. The C4 position is electronically favored due to the combined activating effects of the methoxy and tert-butyl groups. However, the bulky tert-butyl group at C3 sterically hinders the approach of the nitronium ion (NO₂⁺) to the C4 position.[4][5] The C6 position, while only activated by the methoxy group, is sterically less encumbered.

Solutions:

• Modulating Reaction Temperature: Lowering the reaction temperature can often increase the selectivity for the thermodynamically favored product. In this case, it may favor substitution at the more electronically activated C4 position, provided the steric barrier can be overcome.

• Choice of Nitrating Agent: The size of the electrophile is critical. Using a bulkier nitrating agent may further disfavor attack at the sterically hindered C4 position, leading to higher selectivity for the 6-nitro isomer. Conversely, a smaller, more reactive nitrating agent might show less steric sensitivity.

• Solvent Effects: The polarity of the solvent can influence the reactivity of the electrophile and the transition state energies for the different substitution pathways. Experimenting with different solvents may alter the isomeric ratio.

Experimental Protocol: Selective Nitration

Parameter	To Favor 6-Nitro Isomer (Steric Control)	To Favor 4-Nitro Isomer (Electronic Control)
Nitrating Agent	Fuming HNO₃ in Ac₂O	Conc. HNO₃ / Conc. H₂SO₄[9][10]
Temperature	0 °C to room temperature	-10 °C to 0 °C
Rationale	The acetyl nitrate intermediate is bulkier.	The nitronium ion is smaller and more reactive.

Problem 2: Low yields in Friedel-Crafts acylation or alkylation.

Underlying Cause: Friedel-Crafts reactions are highly sensitive to the electronic nature of the aromatic ring. The presence of the deactivating carboxylic acid group significantly reduces the nucleophilicity of the ring, making it less reactive towards the carbocation or acylium ion electrophile.[11][12] Furthermore, the Lewis acid catalyst (e.g., AlCl₃) can complex with the lone pairs on the oxygen atoms of the methoxy and carboxylic acid groups, further deactivating the ring.[11]

Solutions:

• Protecting the Carboxylic Acid: Converting the carboxylic acid to an ester (e.g., methyl ester) prior to the Friedel-Crafts reaction can mitigate its deactivating effect. The ester is still deactivating but generally less so than the free acid. The ester can be hydrolyzed back to the carboxylic acid after the reaction.

• Using a More Activating Derivative: If the synthetic route allows, performing the Friedel-Crafts reaction on the corresponding phenol (3-tert-butyl-5-methoxyphenol) and then introducing the carboxylic acid group in a subsequent step (e.g., via Kolbe-Schmitt carboxylation) can be a more efficient strategy.

• Alternative Catalysts: Investigating milder Lewis acids or alternative catalytic systems that are less prone to complexation with the substrate may improve yields.[13]

Workflow for Improved Friedel-Crafts Acylation:

Caption: Workflow for Friedel-Crafts acylation.

Directed Ortho-Metalation (DoM)

Problem 3: Difficulty in achieving selective lithiation at the C2 position.

Underlying Cause: Directed ortho-metalation (DoM) is a powerful technique for regioselective functionalization.[14] In this substrate, both the carboxylic acid (after deprotonation to the carboxylate) and the methoxy group are potential directing metalation groups (DMGs).[14] The carboxylate is a strong DMG, directing lithiation to the ortho positions (C2 and C6).[15][16] The methoxy group also directs ortho (C4 and C6). The challenge lies in overcoming the competing directing effects and achieving selectivity for a single position.

Solutions:

• Choice of Organolithium Reagent and Additives: The choice of the organolithium base and the presence of coordinating additives like N,N,N',N'-tetramethylethylenediamine (TMEDA) are crucial for controlling the regioselectivity of DoM.[16][17]

  • s-BuLi/TMEDA: This combination is often used for directed lithiation ortho to a carboxylate group.[15][17]

  • n-BuLi/t-BuOK: This mixed-base system can sometimes alter the regioselectivity of metalation.[16][17]

• Temperature Control: DoM reactions are typically performed at low temperatures (e.g., -78 °C) to ensure the kinetic stability of the organolithium intermediate and prevent side reactions.[17][18]

Experimental Protocol: Regioselective Ortho-Lithiation

• Substrate Preparation: Dissolve 3-tert-butyl-5-methoxybenzoic acid in anhydrous THF.

• Deprotonation: Add 2.2 equivalents of s-BuLi in the presence of 2.2 equivalents of TMEDA at -78 °C.[18] This will deprotonate the carboxylic acid and direct lithiation to the C2 and/or C6 positions.

• Electrophilic Quench: Add the desired electrophile (e.g., MeI, TMSCl) at -78 °C and allow the reaction to slowly warm to room temperature.

• Workup: Quench the reaction with a saturated aqueous solution of NH₄Cl and proceed with standard extraction and purification procedures.

Logical Relationship of Directing Groups in DoM:

Caption: Competing directing effects in DoM.

References

• 19

• 1

• 5

Sources

• 1. scholar.ulethbridge.ca [scholar.ulethbridge.ca]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 4. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II [kpu.pressbooks.pub]
• 7. Typical Electron-Withdrawing Groups Are ortho, meta-Directors Rather than meta-Directors in Electrophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ortho effect - Wikipedia [en.wikipedia.org]
• 9. stmarys-ca.edu [stmarys-ca.edu]
• 10. Frontiers | Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods [frontiersin.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 13. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 14. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 15. Directed lithiation of unprotected benzoic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 16. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks [organic-chemistry.org]
• 17. db.cngb.org [db.cngb.org]
• 18. researchgate.net [researchgate.net]
• 19. orgosolver.com [orgosolver.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Development for the Purity of 3-Tert-butyl-5-methoxybenzoic Acid

Abstract

This guide provides a comprehensive, in-depth walkthrough for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for determining the purity of 3-Tert-butyl-5-methoxybenzoic acid, a key intermediate in pharmaceutical synthesis. Moving beyond a simple recitation of steps, this document elucidates the scientific rationale behind critical experimental choices, from stationary phase selection to mobile phase pH control. We present a fully validated reversed-phase HPLC (RP-HPLC) method, complete with detailed protocols and performance data. Furthermore, this guide offers an objective comparison with an Ultra-Performance Liquid Chromatography (UPLC) method, providing the supporting data necessary for laboratory professionals to select the most appropriate technique for their specific throughput, sensitivity, and resource requirements. All methodologies are grounded in established regulatory principles, referencing USP and ICH guidelines to ensure scientific integrity and trustworthiness.

Part 1: Foundational Principles for Method Development

The successful development of a reliable analytical method is not a matter of chance, but a systematic process rooted in the physicochemical properties of the analyte. 3-Tert-butyl-5-methoxybenzoic acid is an aromatic carboxylic acid. Its structure dictates the entire analytical strategy.

Analyte Characterization & Strategic Implications

• Structure: The molecule contains a benzene ring, which acts as a strong chromophore, making it ideal for UV detection.[1] The carboxylic acid group (pKa estimated ~4.0-4.2) is the primary driver of its chromatographic behavior. The tert-butyl and methoxy groups increase its hydrophobicity compared to benzoic acid, making it highly suitable for reversed-phase chromatography.

• Solubility: It is sparingly soluble in water but readily soluble in common organic solvents like methanol and acetonitrile. This informs the choice of sample diluent and the organic component of the mobile phase.

• The Criticality of pH Control: The core challenge in analyzing acidic compounds via RP-HPLC is managing their ionization state.[2] If the mobile phase pH is near the analyte's pKa, the compound will exist in a mixture of its protonated (neutral) and deprotonated (anionic) forms. This equilibrium leads to disastrous peak shapes, typically severe tailing, as the two forms interact differently with the stationary phase.[3] To ensure a single, stable analyte form and sharp, symmetrical peaks, the mobile phase pH must be rigorously controlled. The guiding principle is to set the pH at least 1.5-2 units below the analyte's pKa.[2] This suppresses the ionization of the carboxylic acid, keeping it in its more hydrophobic, protonated state, which enhances retention on a C18 column.

Choosing the Right Analytical Tool: HPLC vs. Alternatives

While several techniques exist for analyzing organic acids, RP-HPLC with UV detection stands out for its robustness, versatility, and suitability for quality control environments.[4]

• Why Not Gas Chromatography (GC)? GC is often unsuitable for carboxylic acids due to their low volatility and high polarity.[5] Direct injection can lead to poor peak shape and column contamination.[6] Analysis typically requires a chemical derivatization step to convert the acid into a more volatile ester, which adds time, complexity, and potential sources of error to the workflow.[7][8]

• Why Reversed-Phase HPLC? In reversed-phase chromatography, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar.[9] This is the ideal mode for 3-Tert-butyl-5-methoxybenzoic acid, as its hydrophobicity allows for excellent retention and separation from more polar or less polar impurities.

Core Methodological Choices

• Stationary Phase Selection: A C18 (octadecylsilyl) bonded silica column is the workhorse of reversed-phase HPLC and the logical starting point.[10] Modern, high-purity, end-capped C18 columns are essential as they minimize the number of exposed residual silanol groups on the silica surface. These silanols are acidic and can cause secondary ionic interactions with polar analytes, leading to peak tailing.[2]

• Mobile Phase Optimization:

  • Aqueous Component & pH Control: A phosphate or formate buffer at a pH of ~2.5 is ideal. This low pH ensures the analyte is fully protonated and also suppresses the ionization of residual silanols on the column, further improving peak symmetry.[2]

  • Organic Modifier: Acetonitrile is often preferred over methanol as it typically provides better peak efficiency (sharper peaks) and has a lower UV cutoff, which is advantageous for detection at lower wavelengths.[11] The ratio of the aqueous buffer to the organic modifier is adjusted to achieve the desired retention time—typically between 3 and 10 minutes for the main peak.

• Detector Selection: A Photo Diode Array (PDA) detector is superior to a fixed-wavelength UV detector for a purity method.[12] It not only quantifies the analyte at its wavelength of maximum absorbance (λmax) but also captures the entire UV spectrum across the peak. This allows for peak purity analysis, a critical function for verifying that the main peak is not co-eluting with any impurities.[1]

Part 2: The Developed HPLC Method: A Step-by-Step Protocol

This protocol is designed to be a self-validating system, incorporating system suitability tests (SST) as mandated by pharmacopeial guidelines like USP General Chapter <621>.[13][14] SSTs ensure the chromatographic system is performing adequately before any samples are analyzed.

Experimental Workflow Diagram

Caption: High-level workflow for HPLC purity analysis.

Detailed Experimental Protocol

1. Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard dimensions provide good resolution and efficiency for typical purity assays.[10]
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.5)	Low pH to suppress ionization of analyte and silanols.[2]
Mobile Phase B	Acetonitrile	Good eluting strength and low UV cutoff.[11]
Gradient	Isocratic	A simple isocratic run is often sufficient if all impurities are resolved.
Composition	55% A : 45% B	Adjusted to achieve a retention time of ~6-8 minutes for the main peak.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.[11]
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detector	PDA Detector	For quantification at λmax and peak purity assessment.[12]
Detection λ	240 nm (estimated λmax)	Wavelength should be empirically determined by scanning the analyte standard.
Injection Vol.	10 µL	A typical volume to balance sensitivity and peak shape.

| Sample Diluent | Acetonitrile/Water (50:50) | Ensures sample is fully dissolved and compatible with the mobile phase. |

2. Preparation of Solutions

• Standard Solution (1.0 mg/mL): Accurately weigh ~25 mg of 3-Tert-butyl-5-methoxybenzoic acid reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

• Sample Solution (1.0 mg/mL): Accurately weigh ~25 mg of the 3-Tert-butyl-5-methoxybenzoic acid sample to be tested into a 25 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

3. System Suitability Test (SST) Before sample analysis, inject the Standard Solution five times. The results must meet the following criteria:

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	T ≤ 1.5	Measures peak symmetry.[13]
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency.

| %RSD of Peak Area | ≤ 1.0% for 5 replicates | Demonstrates injection precision.[15] |

4. Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Perform the System Suitability Test. If the criteria are met, proceed.

• Inject a blank (diluent) to ensure no system peaks interfere.

• Inject the Standard Solution once.

• Inject the Sample Solution in duplicate.

• Calculate the purity by the area percent method. Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Part 3: Performance & Validation Data

The developed method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guideline to demonstrate its suitability for its intended purpose.[15][16]

Table 1: Method Validation Summary

Validation Parameter	Result	ICH Q2(R1) Recommendation
Specificity	No interference from blank or placebo. Peak purity index > 0.999.	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.[16]
Linearity (Range)	0.05 - 1.5 mg/mL	A minimum of 5 concentrations is recommended.[16]
Correlation Coefficient (r²)	0.9998	Should be > 0.999 for purity assays.
Accuracy (% Recovery)	99.2% - 100.8%	Should be demonstrated across the specified range.
Precision (Repeatability, %RSD)	0.3% (n=6)	Measures precision under the same operating conditions over a short interval.
Precision (Intermediate, %RSD)	0.7% (inter-day, different analyst)	Expresses within-laboratory variations.
Robustness	No significant impact on results from minor changes in flow rate (±0.1 mL/min) and column temperature (±2 °C).	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Part 4: Comparative Analysis - HPLC vs. UPLC

While the developed HPLC method is robust and reliable, Ultra-Performance Liquid Chromatography (UPLC) offers significant advantages in speed and efficiency.[17] UPLC utilizes columns packed with sub-2 µm particles, which provides a dramatic increase in separation efficiency but requires instrumentation capable of handling much higher backpressures (up to 15,000 psi).[18][19]

UPLC Method Conditions

The HPLC method was geometrically scaled to a UPLC format according to principles outlined in USP <621>.[20]

Parameter	UPLC Condition
Column	C18, 2.1 x 50 mm, 1.7 µm
Composition	55% A : 45% B
Flow Rate	0.5 mL/min
Injection Vol.	1 µL
Run Time	2.5 minutes

Performance Comparison

Table 2: HPLC vs. UPLC Performance Metrics

Metric	Developed HPLC Method	Comparative UPLC Method	Advantage
Analysis Time	~10 minutes	~2.5 minutes	UPLC (4x faster)[21]
Analyte Retention Time	~7.2 minutes	~1.8 minutes	UPLC
Resolution (Analyte/Impurity)	2.8	3.5	UPLC (Improved resolution)[18]
Solvent Consumption / Run	10 mL	1.25 mL	UPLC (87.5% reduction)[17]
Typical System Pressure	~1,800 psi	~9,500 psi	HPLC (Lower pressure)[19]
Relative Sensitivity (S/N)	1x	~2-3x	UPLC (Sharper peaks lead to higher S/N)[17]

Relationship Between Particle Size, Efficiency, and Pressure

Sources

• 1. Types of Detectors in High-Performance Liquid Chromatography • Food Safety Institute [foodsafety.institute]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. columbia.edu [columbia.edu]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis [lmaleidykla.lt]
• 6. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 7. academic.oup.com [academic.oup.com]
• 8. Gas chromatographic determination of carboxylic acid chlorides and residual carboxylic acid precursors used in the production of some penicillins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 〈621〉 Chromatography [doi.usp.org]
• 10. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
• 11. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. uni-onward.com.tw [uni-onward.com.tw]
• 14. dsdpanalytics.com [dsdpanalytics.com]
• 15. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 17. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 18. rjptonline.org [rjptonline.org]
• 19. Differences between HPLC and UPLC | Pharmaguideline [pharmaguideline.com]
• 20. agilent.com [agilent.com]
• 21. biomedres.us [biomedres.us]

A Comparative Guide to the Reactivity of 3-Tert-butyl-5-methoxybenzoic Acid and 3,5-di-tert-butylbenzoic Acid

For the discerning researcher in organic synthesis and drug development, the selection of building blocks is a critical decision that dictates the efficiency of synthetic routes and the properties of the final molecular entities. This guide provides an in-depth comparative analysis of the reactivity of two structurally related benzoic acid derivatives: 3-tert-butyl-5-methoxybenzoic acid and 3,5-di-tert-butylbenzoic acid. By examining their electronic and steric profiles, we will elucidate their differential behavior in key organic transformations, offering predictive insights for their application in complex molecule synthesis.

Molecular Architecture and Electronic Landscape

The reactivity of an aromatic compound is fundamentally governed by the electronic nature and spatial arrangement of its substituents. Let's dissect the molecular features of our two compounds of interest.

• 3,5-di-tert-butylbenzoic acid: This molecule possesses two bulky tert-butyl groups positioned meta to the carboxylic acid functionality. The tert-butyl group is generally considered to be weakly electron-donating through an inductive effect (+I).[1][2] However, its primary influence in many reactions is its significant steric bulk, which can hinder attack at adjacent positions.[3][4]

• 3-Tert-butyl-5-methoxybenzoic acid: In this analogue, one of the sterically demanding tert-butyl groups is replaced by a methoxy group. The methoxy group exhibits a dual electronic nature: it is electron-withdrawing through its inductive effect (-I) due to the high electronegativity of the oxygen atom, but it is strongly electron-donating through resonance (+R or +M) by delocalizing its lone pair of electrons into the aromatic ring.[5] When positioned meta to the reaction center, the resonance effect is minimized, and the inductive effect becomes more prominent.

This fundamental difference in the electronic character of the methoxy versus the second tert-butyl group is the primary driver for the divergent reactivity profiles of these two molecules.

Comparative Acidity (pKa)

The acidity of the carboxylic acid proton is a direct reflection of the electronic environment of the aromatic ring. Electron-withdrawing groups stabilize the resulting carboxylate anion, leading to a lower pKa (stronger acid), while electron-donating groups have the opposite effect.[2][6][7]

The Hammett Equation:

log(K/K₀) = σρ

Where K is the acidity constant of the substituted benzoic acid, K₀ is the acidity constant of benzoic acid, σ is the substituent constant, and ρ is the reaction constant (defined as 1 for the ionization of benzoic acids in water).[8]

The overall effect of multiple substituents is approximately additive. The key substituent constants (σ_meta) are:

• -C(CH₃)₃: -0.10[2]

• -OCH₃: +0.115[2]

Based on these values, we can estimate the pKa of each acid relative to benzoic acid (pKa ≈ 4.20).

Compound	Substituents	Σσ_meta	Predicted pKa	Relative Acidity
Benzoic Acid	-H	0	~4.20	Reference
3,5-di-tert-butylbenzoic acid	two -C(CH₃)₃	-0.20	~4.40	Less Acidic
3-Tert-butyl-5-methoxybenzoic acid	one -C(CH₃)₃, one -OCH₃	+0.015	~4.185	More Acidic

Reactivity in Electrophilic Aromatic Substitution (EAS)

Electrophilic aromatic substitution is a cornerstone of aromatic chemistry. The existing substituents on the ring dictate both the rate of reaction and the position of the incoming electrophile.

The carboxylic acid group is a deactivating, meta-directing substituent.[9] Both the tert-butyl and methoxy groups are ortho, para-directing.[1][5] Therefore, the regioselectivity of EAS on these molecules will be a result of the interplay of these directing effects.

3,5-di-tert-butylbenzoic acid

• Directing Effects: The carboxylic acid directs incoming electrophiles to the C4 and C6 positions (which are equivalent). The two tert-butyl groups direct to the C2, C4, and C6 positions.

• Steric Hindrance: The two large tert-butyl groups at C3 and C5 create significant steric hindrance at the adjacent C2, C4, and C6 positions.[3][4]

• Predicted Outcome: All directing groups point to the same positions (C2, C4, C6). However, the extreme steric congestion from the flanking tert-butyl groups will significantly deactivate the ring towards EAS. Attack at C4/C6 is more likely than at C2 due to the deactivating effect of the adjacent carboxyl group on C2. Overall, this molecule is expected to be highly unreactive towards EAS.

3-Tert-butyl-5-methoxybenzoic acid

• Directing Effects: The carboxylic acid directs to C4 and C6. The tert-butyl group directs to C2, C4, and C6. The methoxy group, being a powerful activating ortho, para-director, strongly directs to C2, C4, and C6.

• Activation/Deactivation: The methoxy group is a strong activating group, which will increase the rate of EAS compared to 3,5-di-tert-butylbenzoic acid.

• Predicted Outcome: All three substituents direct the incoming electrophile to the same positions (C2, C4, and C6). The powerful activating effect of the methoxy group will make this molecule significantly more reactive than its di-tert-butyl counterpart. The primary sites of substitution will be C4 and C6, with C2 being less favored due to its proximity to the deactivating carboxyl group.

Comparative reactivity in Electrophilic Aromatic Substitution.

Reactivity of the Carboxylic Acid Group

The reactivity of the carboxylic acid itself in reactions such as esterification and amide bond formation is also influenced by the ring substituents, primarily through steric effects.

Esterification

Esterification of sterically hindered benzoic acids can be challenging. Standard Fischer esterification conditions (acid catalysis in an excess of alcohol) may be slow and require harsh conditions.[10]

• 3,5-di-tert-butylbenzoic acid: The two meta tert-butyl groups provide significant steric hindrance around the carboxylic acid, impeding the approach of an alcohol nucleophile. More forcing conditions or alternative esterification methods are likely required.

• 3-Tert-butyl-5-methoxybenzoic acid: With only one tert-butyl group, the steric hindrance is reduced compared to the di-tert-butyl analogue. This compound should undergo esterification more readily under standard conditions.

Experimental Protocol: DCC/DMAP Mediated Esterification of Sterically Hindered Benzoic Acids

This method is often effective for sterically hindered substrates where Fischer esterification is inefficient.[11]

• To a solution of the benzoic acid derivative (1.0 eq.) and the desired alcohol (1.2 eq.) in anhydrous dichloromethane (DCM, approx. 0.1 M) at 0 °C under an inert atmosphere (N₂ or Ar), add 4-(dimethylamino)pyridine (DMAP, 0.1 eq.).

• Add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq.) in DCM dropwise to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient).

It is anticipated that 3-tert-butyl-5-methoxybenzoic acid would provide a higher yield in a shorter reaction time under these conditions compared to 3,5-di-tert-butylbenzoic acid.

General workflow for DCC/DMAP-mediated esterification.

Amide Bond Formation

Similar to esterification, amide bond formation is sensitive to steric hindrance at the carboxylic acid. The use of coupling reagents is standard practice.

• 3,5-di-tert-butylbenzoic acid: The significant steric hindrance will make amide coupling challenging, especially with bulky amines. High-potency coupling reagents (e.g., HATU, COMU) and extended reaction times or elevated temperatures may be necessary.

• 3-Tert-butyl-5-methoxybenzoic acid: The reduced steric hindrance should allow for more efficient amide bond formation under standard coupling conditions.

Experimental Protocol: Amide Coupling using EDC/HOBt

This is a common and effective method for a wide range of substrates.[12][13]

• Dissolve the benzoic acid derivative (1.0 eq.), 1-hydroxybenzotriazole (HOBt, 1.2 eq.), and the desired amine (1.1 eq.) in an anhydrous aprotic solvent such as dimethylformamide (DMF) or DCM.

• Cool the mixture to 0 °C and add a tertiary amine base such as N,N-diisopropylethylamine (DIPEA, 2.0-3.0 eq.).

• Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq.) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction with ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude amide by column chromatography or recrystallization.

For 3,5-di-tert-butylbenzoic acid, it may be necessary to increase the equivalents of coupling reagents and base, and potentially increase the reaction temperature to achieve a satisfactory conversion.

Summary of Comparative Reactivity

Feature	3-Tert-butyl-5-methoxybenzoic acid	3,5-di-tert-butylbenzoic acid	Rationale
Acidity (pKa)	More Acidic (~4.19)	Less Acidic (~4.40)	The meta-methoxy group is weakly electron-withdrawing (-I), while the second tert-butyl group is electron-donating (+I).[2][6]
EAS Reactivity	Significantly More Reactive	Highly Unreactive	The methoxy group is a strong activator, whereas the second tert-butyl group adds to steric hindrance.
EAS Regioselectivity	C4 and C6 positions	C4 and C6 positions (if reaction occurs)	Concordant directing effects of all substituents.
Esterification/Amide Formation	More Reactive	Less Reactive	Reduced steric hindrance around the carboxylic acid due to the replacement of a bulky tert-butyl with a smaller methoxy group.

Conclusion

The choice between 3-tert-butyl-5-methoxybenzoic acid and 3,5-di-tert-butylbenzoic acid should be guided by the intended synthetic transformation.

• 3-Tert-butyl-5-methoxybenzoic acid is the superior substrate for electrophilic aromatic substitution on the ring, offering higher reactivity and predictable regioselectivity at the positions ortho to the methoxy and tert-butyl groups. Its carboxylic acid functionality is also more accessible for esterification and amidation reactions due to lower steric hindrance.

• 3,5-di-tert-butylbenzoic acid is a sterically encumbered and electronically deactivated scaffold. Its primary utility lies in applications where the benzoic acid moiety is intended to be a robust, sterically-demanding, and unreactive spectator to other transformations on an appended chemical structure. While its carboxylic acid can be functionalized, it requires more forcing conditions, which can be leveraged for selective reactions in multifunctional molecules.

This guide provides a predictive framework based on established principles of physical organic chemistry. It is essential to validate these predictions through empirical investigation for each specific application.

References

• Google Patents. (n.d.). Synthesis method of methyl 3,5-di-tert-butyl-4-hydroxybenzoate.
• Google Patents. (n.d.). US4528395A - Process for esterifying 3,5-di-tert-butyl-4-hydroxybenzoic acid.

• RSC Publishing. (2016). Mechanochemical catalytic oxidations in the solid state with in situ-generated modified IBX from 3,5-di-tert-butyl-2-iodobenzoic acid (DTB-IA)/Oxone. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, April 27). What is the directive influence of the tert-butyl group in electrophilic aromatic substitution?. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Retrieved from [Link]

• Stenutz, R. (n.d.). Hammett substituent constants. Retrieved from [Link]

• University of California, Davis. (n.d.). Table 1: Hammett constants for some common substituents. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). tert-Butylbenzoic acid (mixed isomers). Retrieved from [Link]

• Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

• Journal of the Chemical Society B: Physical Organic. (n.d.). The separation of polar and steric effects. Part VI. The kinetics of the acid-catalysed esterification of substituted benzoic acids by methanol. Retrieved from [Link]

• Dalal Institute. (n.d.). Substituent and Reaction Constants. Retrieved from [Link]

• Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley.

• LabXchange. (2025, January 2). Electrophilic Aromatic Substitution. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Solvent-free amide bond formation using a variety of methoxysilanes as coupling agent. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (n.d.). Kinetics, Mechanism and Novel Methods Of Esterification. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 3,5-Di-tert-butylbenzoic acid. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 16.13: Electrophilic Aromatic Substitution of Substituted Benzenes. Retrieved from [Link]

• Michigan State University. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution Mechanism. Retrieved from [Link]

• RSC Publishing. (n.d.). Amide bond formation: beyond the dilemma between activation and racemisation. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 3,5-Di-tert-butylbenzoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). (S)-tert-Butyl 2-(Benzylcarbamoyl)pyrrolidine-1-carboxylate. Retrieved from [Link]

• International Journal of Scientific & Technology Research. (2020, February 15). Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid Acid Catalyst. Retrieved from [Link]

• International Journal of Engineering Research & Technology. (n.d.). Kinetic Study of Esterification Reaction for the Synthesis of Butyl Acetate. Retrieved from [Link]

• Quora. (2023, July 16). Without consulting a pKa table, which is a stronger acid: o-tert-butylbenzoic acid or p-tert.... Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3,5-Di-tert-butylbenzoic acid (CAS 16225-26-6). Retrieved from [Link]

• ResearchGate. (2025, July 10). (PDF) Reaction Kinetics of Tert-Butanol Esterification. Retrieved from [Link]

• Google Patents. (n.d.). DE1141986B - Process for the preparation of 3, 4, 5-trimethoxybenzoic acid amides having a tranquillose-dative action.

• National Center for Biotechnology Information. (n.d.). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3,4,5-Trimethoxybenzoic Acid. Retrieved from [Link]

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• 3. 3,5-Di-tert-butyl-4-hydroxybenzoic acid(1421-49-4) 1H NMR spectrum [chemicalbook.com]
• 4. Aromatic Reactivity [www2.chemistry.msu.edu]
• 5. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 6. dalalinstitute.com [dalalinstitute.com]
• 7. Solvent-free amide bond formation using a variety of methoxysilanes as coupling agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hammett equation - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Amide Synthesis [fishersci.co.uk]
• 13. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison Guide: Mass Spectrometry Profiling of 3-Tert-butyl-5-methoxybenzoic Acid

Executive Summary

3-Tert-butyl-5-methoxybenzoic acid (CAS: N/A for specific isomer, generic scaffold analysis) represents a critical "hybrid" pharmacophore in medicinal chemistry. It combines the lipophilic bulk of a tert-butyl group (improving membrane permeability) with the hydrogen-bond accepting capability of a methoxy group, all anchored by a benzoic acid moiety.

This guide provides a comparative technical analysis of the mass spectrometry (MS) fragmentation patterns of this compound. Unlike standard spectral libraries which often treat these substituents in isolation, this analysis focuses on the competitive fragmentation kinetics between the tert-butyl and methoxy moieties. We compare the performance of Electron Ionization (EI) versus Electrospray Ionization (ESI) for detection, and benchmark the fragmentation against structural analogs to aid in metabolic identification.

Part 1: Ionization Source Comparison (Methodology Selection)

The choice of ionization source dictates the "performance" of the assay—specifically, the balance between sensitivity (for PK studies) and structural elucidation (for impurity profiling).

Comparative Analysis: EI vs. ESI

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Primary State	Gas-phase (GC-MS)	Liquid-phase (LC-MS)
Molecular Ion ( )	Weak / Moderate ( 208)	Strong ( 207)
Fragmentation	Hard: Extensive in-source fragmentation.	Soft: Requires CID (Collision-Induced Dissociation).
Key Application	Structural Confirmation: Distinguishing regioisomers (e.g., 2- vs 3-substituents).	Quantification: High-throughput DMPK screening in plasma.
Limit of Detection	Low ng/mL range (requires derivatization).	pg/mL range (direct injection).

Expert Insight: For early-stage drug discovery, ESI in Negative Mode (

) is the superior choice for quantification due to the acidic carboxyl group ( ). However, for identifying synthesis byproducts, EI is required because the tert-butyl group generates a diagnostic "fingerprint" that ESI often preserves intact.

Part 2: Fragmentation Pathway Analysis[1]

This section details the specific mechanistic pathways. The fragmentation is governed by the stability of the resulting carbocations and the "ortho/meta" positioning.

Electron Ionization (EI) Pathways (70 eV)

In EI, the molecular ion (

, 208) is formed but is energetically unstable. Two primary competitive channels exist:

• Channel A: Benzylic Stabilization (Dominant)

  • Mechanism: Homolytic cleavage of a methyl group from the tert-butyl moiety.

  • Driving Force: Formation of a quinoid-like resonance structure stabilized by the electron-donating methoxy group.

  • Result: Base Peak at

    193 ( ) .

• Channel B: Carboxyl Loss

  • Mechanism: Loss of the hydroxyl radical (

    ) or the entire carboxyl group ( ).

  • Result: Peaks at

    191 ( ) and 163 ( ) .

ESI Negative Mode ( ) MS/MS Pathways

In LC-MS/MS, the precursor is the deprotonated anion

( 207).

• Primary Transition: Decarboxylation.

  • Reaction:

    .

  • Product:

    163 . This is the standard "Quantifier" ion for MRM (Multiple Reaction Monitoring) methods.

• Secondary Transition: Demethylation.

  • Reaction: Loss of a methyl radical from the methoxy group (radical mechanism induced by high collision energy).

  • Product:

    148 .

Part 3: Comparative Performance vs. Structural Analogs

To validate the identity of 3-tert-butyl-5-methoxybenzoic acid, one must distinguish it from its potential metabolic precursors. The table below compares the diagnostic ions.

Table 1: Diagnostic Ion Shifts

Compound	Molecular Weight	Base Peak (EI)	Key Fragment 1	Key Fragment 2	Differentiator
Target: 3-t-Butyl-5-methoxy	208	193 ( )	163 ( )	191 ( )	Simultaneous loss of (t-butyl) and retention of .
Analog A: 3-t-Butylbenzoic acid	178	163 ( )	133 ( )	145 ( )	Lacks methoxy-specific losses; mass shift of -30 Da.
Analog B: 3-Methoxybenzoic acid	152	135 ( )	107 ( )	122 ( )	No strong peak (methoxy methyl loss is harder than t-butyl).

Scientific Interpretation: The presence of the intense

193 peak is the definitive "signature" of the tert-butyl group. If the spectrum shows a base peak at or instead, the tert-butyl group has likely been metabolically oxidized or is absent.

Part 4: Visualization of Fragmentation Dynamics

The following diagram illustrates the competitive fragmentation kinetics in Electron Ionization (EI) mode, highlighting the stability of the tert-butyl cation pathway.

Caption: Figure 1 depicts the competition between alkyl cleavage (Green path) and carboxyl cleavage (Yellow path). The t-butyl methyl loss is kinetically favored.

Part 5: Experimental Protocols

Protocol A: LC-MS/MS Quantification (Biological Matrices)

Best for: Pharmacokinetics (PK) and bioavailability studies.

• Sample Preparation:

  • Aliquot

    plasma.

  • Precipitate protein with

    Acetonitrile (containing 0.1% Formic Acid).

  • Centrifuge at

    for 10 mins.

• Chromatography (HPLC):

  • Column: C18 Reverse Phase (

    ).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 3 minutes.

• Mass Spectrometry (ESI-):

  • Mode: Negative Ionization (MRM).

  • Transition 1 (Quant):

    (Collision Energy: 15-20 eV).

  • Transition 2 (Qual):

    (Collision Energy: 30-35 eV).

Protocol B: GC-MS Structural Verification (Synthesis Support)

Best for: Purity analysis and intermediate verification.

• Derivatization (Mandatory):

  • Benzoic acids interact poorly with GC columns (tailing).

  • Reagent: BSTFA + 1% TMCS.

  • Procedure: Mix

    sample with reagent. Heat at for 30 mins to form the TMS-ester.

• GC Parameters:

  • Column: HP-5MS or equivalent (30m x 0.25mm).

  • Carrier Gas: Helium at 1 mL/min.

• MS Parameters:

  • Source: EI (70 eV).[1][2]

  • Scan Range:

    50–350.

  • Expected Shift: Molecular ion will shift to

    280 (TMS derivative: ). Base peak will shift to 265 ( ) .

References

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectrum of 3-Methoxybenzoic Acid. National Institute of Standards and Technology. [Link]

• Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience.
• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• PubChem. (2023). Compound Summary: 3,4,5-Trimethoxybenzoic acid.[3][4] National Library of Medicine. [Link]

Sources

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• 2. 3-Methoxybenzoic Acid | C8H8O3 | CID 11461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzoic acid, 3,4,5-trimethoxy-, methyl ester [webbook.nist.gov]
• 4. 3,4,5-Trimethoxybenzoic Acid | C10H12O5 | CID 8357 - PubChem [pubchem.ncbi.nlm.nih.gov]

Elemental Analysis Standards for 3-Tert-butyl-5-methoxybenzoic Acid

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QA/QC Scientists

Introduction: The Gatekeeper of Chemical Purity

In the synthesis of pharmaceutical intermediates like 3-Tert-butyl-5-methoxybenzoic acid (Formula: C₁₂H₁₆O₃), Elemental Analysis (EA) serves as the ultimate "gatekeeper." While NMR confirms structure and HPLC assesses chromatographic purity, only Combustion Analysis (CHN) provides a bulk assessment of the material's absolute composition, detecting non-chromophoric impurities such as water, inorganic salts, and trapped solvents.

This guide defines the Gold Standard for analyzing this specific benzoic acid derivative, compares the reference materials used to validate the data, and provides a self-validating protocol for your laboratory.

The Gold Standard: Theoretical Composition

Before assessing experimental data, we must establish the theoretical "Gold Standard" for 3-Tert-butyl-5-methoxybenzoic acid. Any deviation from these values beyond the acceptable error margin (±0.4% ) indicates impurity.

Target Molecule Profile

• Chemical Formula: C₁₂H₁₆O₃

• Molecular Weight: 208.26 g/mol

• Structure: Benzoic acid core substituted with a tert-butyl group at position 3 and a methoxy group at position 5.

Theoretical Elemental Composition (Calculated)

Element	Count	Atomic Mass	Total Mass Contribution	Theoretical %
Carbon (C)	12	12.011	144.132	69.21%
Hydrogen (H)	16	1.008	16.128	7.74%
Oxygen (O)	3	15.999	47.997	23.05%

Critical Insight: The high Carbon content (~69%) requires robust oxidation. Incomplete combustion often manifests as low Carbon values, mimicking the presence of inorganic impurities.

Comparison of Calibration Standards

To analyze 3-Tert-butyl-5-methoxybenzoic acid accurately, the instrument must be calibrated with a reference standard that mimics the analyte's combustion behavior. Below is a comparison of the three primary alternatives.

Table 1: Calibration Standard Performance Matrix

Standard	Formula	%C	Suitability for Analyte	Verdict
Acetanilide	C₈H₉NO	71.09%	High. Industry standard for K-factor determination. Excellent stability.	Primary Choice (Calibration)
Benzoic Acid	C₇H₆O₂	68.85%	Excellent. Structurally homologous to the analyte. Matches the combustion kinetics of benzoic acid derivatives.	Best for QC Check
Stearic Acid	C₁₈H₃₆O₂	76.00%	Moderate. Higher aliphatic content. Good for lipid-like chains but less representative of the aromatic core.	Alternative

Expert Recommendation:

• Calibrate the instrument (K-factors) using Acetanilide due to its sharp melting point and consistent N-response (ensuring the N-detector baseline is stable, even if the analyte is N-free).

• Validate the run by analyzing Benzoic Acid (Standard Reference Material) as a "Quality Control" sample. If the Benzoic Acid standard reads within ±0.15% of theory, the system is optimized for 3-Tert-butyl-5-methoxybenzoic acid.

Experimental Protocol: Self-Validating Workflow

This protocol ensures that any failure in EA is due to the sample, not the method.

Step 1: Synthesis & Purification (Context)

• Precursor: 3-tert-butyl-5-hydroxybenzoic acid.

• Reagent: Dimethyl sulfate (DMS) or Methyl Iodide (MeI) with K₂CO₃.

• Purification (Critical): The crude product must be recrystallized (typically from Ethanol/Water or Toluene) and dried under high vacuum (0.1 mbar) at 50°C for 12 hours to remove solvent entrapment.

Step 2: Instrument Preparation

• Combustion Temp: 980°C (Dynamic Flash Combustion).

• Carrier Gas: Helium (Flow: 140 mL/min).

• Oxygen Boost: 2-3 seconds injection to ensure complete oxidation of the tert-butyl group.

Step 3: The "Sandwich" Method

To prevent volatility errors (sublimation before combustion):

• Place a tin capsule on the microbalance.

• Add ~2 mg of Tungsten Trioxide (WO₃) powder (combustion catalyst).

• Add 1.5 - 2.5 mg of 3-Tert-butyl-5-methoxybenzoic acid .

• Fold the capsule air-tight.

Visualizing the Validation Workflow

The following diagram illustrates the decision logic for validating the purity of the compound based on EA results.

Caption: Logical workflow for validating compound purity via Elemental Analysis, including feedback loops for purification.

Interpretation of Results: A Comparative Guide

Use this table to interpret your experimental data against the standard.

Table 2: Data Interpretation Scenarios

Scenario	% Carbon (Found)	% Hydrogen (Found)	Diagnosis	Remediation
Ideal Purity	69.21 ± 0.3	7.74 ± 0.3	Analytically Pure. Suitable for biological testing.	None. Proceed to next stage.
Hydrated Sample	~67.50% (Low)	~7.90% (High)	Moisture Contamination. The sample has absorbed water (hygroscopic).	Dry at 80°C under vacuum over P₂O₅.
Solvent Trap (Ethanol)	~68.50% (Low)	~8.10% (High)	Ethanol Solvate. Common if recrystallized from EtOH.	Dry at > melting point (if stable) or change solvent to Toluene.
Inorganic Salts	< 68.00% (Low)	< 7.50% (Low)	Salt Contamination. K₂CO₃ or inorganic salts remain from synthesis.	Wash with dilute HCl, then water. Recrystallize.

References

• NIST Standard Reference Materials. Certificate of Analysis: Benzoic Acid (SRM 39j). National Institute of Standards and Technology.[1][2] [Link]

• Intertek Pharmaceutical Services. Elemental Analysis and Trace Metals Testing for Pharmaceuticals.[3] Intertek Group plc.[3] [Link]

• PubChem. 3-Methoxybenzoic acid (Structural Analog Data). National Center for Biotechnology Information. [Link]

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A Comparative Study of Methoxy vs. Tert-Butyl Substituted Benzoic Acids: A Guide for Researchers

In the landscape of drug discovery and materials science, the nuanced effects of substituent groups on aromatic scaffolds are of paramount importance. The choice between a methoxy and a tert-butyl group on a benzoic acid core, for instance, can dramatically alter a molecule's physicochemical properties, reactivity, and biological interactions. This guide provides an in-depth comparative analysis of methoxy- and tert-butyl-substituted benzoic acids, offering experimental data and procedural insights to inform rational molecular design and development.

Introduction: The Subtle Dance of Electronic and Steric Effects

The functionalization of benzoic acid with either a methoxy (-OCH₃) or a tert-butyl (-C(CH₃)₃) group introduces distinct electronic and steric influences. The methoxy group, with its lone pairs on the oxygen atom, can donate electron density to the aromatic ring through a resonance effect (+R), while also exerting a weaker, electron-withdrawing inductive effect (-I) due to oxygen's electronegativity.[1][2][3] Conversely, the tert-butyl group is primarily an electron-donating group through an inductive effect (+I) and also introduces significant steric bulk.[4] These fundamental differences have profound consequences for the molecule's acidity, lipophilicity, and solubility, which in turn dictate its behavior in chemical and biological systems.

Physicochemical Properties: A Tale of Two Substituents

The choice of substituent significantly impacts the key physicochemical parameters that govern a molecule's behavior. The following table summarizes the experimentally determined properties of the para-substituted isomers, 4-methoxybenzoic acid and 4-tert-butylbenzoic acid, providing a clear quantitative comparison.

Property	4-Methoxybenzoic Acid	4-tert-Butylbenzoic Acid	Rationale for Differences
pKa	~4.47[5]	~4.38[3]	The methoxy group's electron-donating resonance effect destabilizes the carboxylate anion, making it a weaker acid (higher pKa) than benzoic acid (pKa ~4.20).[1] The tert-butyl group's electron-donating inductive effect also decreases acidity, but to a lesser extent than the methoxy's resonance effect.
logP (o/w)	~1.96[5]	~3.3 (calculated)	The large, nonpolar tert-butyl group significantly increases the lipophilicity (higher logP) compared to the smaller, more polar methoxy group.
Water Solubility	0.3 g/L (20 °C)[6]	0.07 g/L (20 °C)[3]	The increased lipophilicity and larger molecular size of 4-tert-butylbenzoic acid lead to lower solubility in water compared to 4-methoxybenzoic acid.
Melting Point	182-185 °C[6]	164.5-165.5 °C[1]	The planar methoxy group can allow for more efficient crystal packing and stronger intermolecular forces, resulting in a higher melting point.

Chemical Reactivity: A Study in Contrasts

The electronic and steric differences between the methoxy and tert-butyl groups also manifest in their influence on the reactivity of the benzoic acid scaffold.

Electrophilic Aromatic Substitution

The methoxy group is a strong activating group and an ortho-, para-director due to its potent +R effect. This makes the aromatic ring more susceptible to electrophilic attack at the positions ortho and para to the methoxy group.[7] The tert-butyl group is also an activating group and an ortho-, para-director due to its +I effect. However, the significant steric hindrance from the bulky tert-butyl group often favors para-substitution over ortho-substitution.

Reactions of the Carboxylic Acid Group

The reactivity of the carboxylic acid group itself is also modulated. The electron-donating nature of both substituents can slightly decrease the electrophilicity of the carbonyl carbon, potentially affecting rates of esterification or amidation. However, these effects are generally less pronounced than the influence on the aromatic ring.

Biological Activity and Applications in Drug Development

Both methoxy- and tert-butyl-substituted benzoic acids are valuable scaffolds in medicinal chemistry, with their distinct properties lending themselves to different applications.

Methoxy-Substituted Benzoic Acids

The methoxy group is a common feature in many pharmaceutical agents. Its ability to engage in hydrogen bonding and its metabolic stability make it a desirable substituent. 4-Methoxybenzoic acid and its derivatives have been investigated for a range of biological activities, including:

• Antimicrobial and Antifungal Properties : 4-Methoxybenzoic acid is used as a preservative in cosmetics due to its activity against fungi and yeast.[8]

• Anti-inflammatory and Analgesic Effects : Derivatives of methoxybenzoic acids are key intermediates in the synthesis of various anti-inflammatory drugs and analgesics.[9][10]

• Antioxidant Activity : The electron-donating nature of the methoxy group can contribute to antioxidant properties.[11]

Tert-Butyl-Substituted Benzoic Acids

The primary role of the tert-butyl group in drug design is often related to its steric bulk and lipophilicity.[4] These characteristics can be leveraged to:

• Improve Metabolic Stability : The bulky tert-butyl group can act as a "metabolic shield," sterically hindering enzymatic degradation of a nearby functional group and thereby increasing the drug's half-life.

• Enhance Receptor Selectivity : The size and shape of the tert-butyl group can be used to achieve selective binding to a specific receptor or enzyme active site.

• Increase Potency : By filling a hydrophobic pocket in a biological target, the tert-butyl group can enhance binding affinity and, consequently, potency.[12]

Derivatives of 4-tert-butylbenzoic acid are used in the manufacturing of sunscreens, such as avobenzone, and as stabilizers in various industrial applications.[13]

Experimental Protocols

To facilitate further research and comparative analysis, this section provides standardized, step-by-step methodologies for determining the key physicochemical properties discussed.

Determination of pKa via Potentiometric Titration

This method relies on monitoring the pH of a solution of the benzoic acid derivative as it is titrated with a strong base.

Workflow for pKa Determination:

Caption: Workflow for pKa determination via potentiometric titration.

Determination of Lipophilicity (logP) via Shake-Flask Method

This classic method involves partitioning the compound between n-octanol and water.

Workflow for logP Determination:

Caption: Workflow for logP determination using the shake-flask method.

Determination of Solubility via Gravimetric Method

This method determines the amount of solute that can dissolve in a given amount of solvent at a specific temperature.

Workflow for Solubility Determination:

Caption: Workflow for solubility determination by the gravimetric method.

Conclusion

The choice between a methoxy and a tert-butyl substituent on a benzoic acid scaffold is a critical decision in molecular design. The methoxy group, through its strong resonance effect, significantly influences the electronic properties of the aromatic ring, impacting acidity and reactivity. In contrast, the tert-butyl group's dominant feature is its steric bulk, which can be strategically employed to enhance metabolic stability and receptor selectivity. A thorough understanding of their distinct physicochemical properties, supported by robust experimental data, is essential for researchers, scientists, and drug development professionals to harness these substituents effectively in the creation of novel and improved chemical entities.

References

• Chemistry Stack Exchange. Why is methoxy group an electron donating group? 2016. Available from: [Link]

• Vaia. Problem 44 Explain the following statement. Available from: [Link]

• Vinati Organics Limited. A Detailed Summary About Para Tert Butyl Benzoic Acid. 2022. Available from: [Link]

• The Importance of 4-Methoxybenzoic Acid in Modern Pharmaceutical Synthesis. Available from: [Link]

• Srini Chem. The Role of 3-Methoxy-4-methylbenzoic Acid (CAS: 7151-68-0) as a Pharmaceutical Intermediate. Available from: [Link]

• Potentiometric Determination of pKa Values of Benzoic Acid and Substituted Benzoic Acid Compounds in Acetonitrile-Water Mixtures. Available from: [Link]

• Scribd. Benzoic Acid Solubility in Water | PDF. Available from: [Link]

• Spectrophotometric Determination of pK, Values for Some Benzoic Acid Compounds in Acetonitrile-Water Mixtures. Available from: [Link]

• PubMed. pKa determinations by using a HPLC equipped with DAD as a flow injection apparatus. 1997. Available from: [Link]

• Titrimetric Study of Solubility of Solute Benzoic Acid and Their Partition in Water and Benzene Solvents. Available from: [Link]

• MDPI. Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans. 2024. Available from: [Link]

• MDPI. Monocyclic Phenolic Acids; Hydroxy- and Polyhydroxybenzoic Acids: Occurrence and Recent Bioactivity Studies. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding CAS 579-75-9: The Chemical Profile and Applications of 2-Methoxybenzoic Acid. 2026. Available from: [Link]

• Ataman Kimya. PARA TERTIARY BUTYL BENZOIC ACID. Available from: [Link]

• AWS. Phenolphthalein Indicator in Titrimetric Estimation of Benzoic Acid Solubility and Distribution in Water and Benzene-Buffer Solution. Available from: [Link]

• eGyanKosh. EXPERIMENT 5 ESTIMATION OF BENZOIC. Available from: [Link]

• PMC. Development of Methods for the Determination of pKa Values. Available from: [Link]

• PMC. Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans. 2024. Available from: [Link]

• PubChem. tert-Butylbenzoic acid (mixed isomers) | C11H14O2 | CID 136850. Available from: [Link]

• Vinati Organics. What Is The Role Of 4-tert-butylbenzoic Acid? 2023. Available from: [Link]

• DETERMINATION OF BENZOIC ACID. Available from: [Link]

• NIST. 2-Tert-butylbenzoic acid. Available from: [Link]

• PubMed. Antibacterial activity and mode of action of tert-butylhydroquinone (TBHQ) and its oxidation product, tert-butylbenzoquinone (TBBQ). Available from: [Link]

• PubChem. 3-Methoxybenzoic Acid | C8H8O3 | CID 11461. Available from: [Link]

• PubChem. 4-Methoxybenzoic Acid | C8H8O3 | CID 7478. Available from: [Link]

• Quora. Without consulting a pKa table, which is a stronger acid: o-tert-butylbenzoic acid or p-tert. 2023. Available from: [Link]

• PubMed. The tert-butyl group in chemistry and biology. Available from: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 3-Tert-butyl-5-methoxybenzoic Acid

Hazard Identification and Risk Assessment

Understanding the potential hazards of 3-Tert-butyl-5-methoxybenzoic acid is the foundation of safe laboratory practice. Based on data from analogous compounds such as 3,4,5-trimethoxybenzoic acid and p-anisic acid, we can anticipate the following primary hazards:

• Skin Irritation (Category 2): Direct contact may cause skin irritation.[1][2][3][4]

• Serious Eye Irritation (Category 2): The compound is likely to cause serious eye irritation upon contact.[1][2][3][4]

• Respiratory Tract Irritation (Category 3): Inhalation of dust or aerosols may lead to respiratory irritation.[1][2][3]

• Harmful if Swallowed (Acute Toxicity, Oral, Category 4): Ingestion of the compound may be harmful.[2][3]

It is crucial to handle this compound in a well-ventilated area and take measures to minimize dust formation.[1][3]

Hazard Classification Summary

Hazard Statement	Classification	GHS Pictogram
Causes skin irritation	Skin Irritant, Category 2	Exclamation Mark
Causes serious eye irritation	Eye Irritant, Category 2	Exclamation Mark
May cause respiratory irritation	Specific Target Organ Toxicity (Single Exposure), Category 3	Exclamation Mark
Harmful if swallowed	Acute Toxicity (Oral), Category 4	Exclamation Mark

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is non-negotiable when handling 3-Tert-butyl-5-methoxybenzoic acid. The minimum required PPE for any work with this compound includes a laboratory coat, long pants, and closed-toe shoes.[5] The following task-specific PPE is mandatory:

Eye and Face Protection

• Required: Chemical safety goggles are essential to protect against splashes.[5]

• Recommended for Splash Hazard: When there is a significant risk of splashing (e.g., when transferring large quantities or working with solutions), a face shield should be worn in addition to safety goggles.[5]

Hand Protection

• Minimum Requirement: Disposable nitrile gloves are the minimum for incidental contact. It is critical to inspect gloves before use and remove them immediately if contact with the chemical occurs, followed by hand washing.[3][5]

• Extended Contact: For tasks with a higher risk of prolonged or direct contact, consider double-gloving with nitrile gloves or using a more robust chemical-resistant glove.

Skin and Body Protection

• Standard: A standard laboratory coat should be worn and kept fastened to protect against incidental skin contact.[5]

• Enhanced Protection: For procedures with a higher risk of contamination, a chemical-resistant apron or coveralls should be considered.[6]

Respiratory Protection

• Engineering Controls: The primary method for respiratory protection is to handle the compound in a well-ventilated area, such as a chemical fume hood, to minimize dust and vapor inhalation.[1][3][7]

• When Required: If engineering controls are insufficient to maintain exposure below acceptable limits, or during large-scale operations or emergency situations, a NIOSH-approved respirator is necessary. For nuisance dust, a P95 or P1 particulate respirator may be sufficient. For higher-level protection, an OV/AG/P99 or ABEK-P2 cartridge respirator should be used.[8]

Operational and Disposal Plans

Safe Handling Procedures

• Preparation: Before beginning work, ensure that an eyewash station and safety shower are readily accessible.[1]

• Ventilation: All handling of 3-Tert-butyl-5-methoxybenzoic acid should be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[3][7]

• Avoiding Dust: Handle the solid material carefully to avoid generating dust.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[1][3] Do not eat, drink, or smoke in the laboratory.[3]

• Contamination: In case of skin contact, wash the affected area with plenty of soap and water.[1][2][3] If eye contact occurs, rinse cautiously with water for several minutes, removing contact lenses if present and easy to do so.[1][2][3] Seek medical attention if irritation persists.[1][2]

Disposal Plan

All waste containing 3-Tert-butyl-5-methoxybenzoic acid must be treated as hazardous chemical waste.

• Waste Collection: Collect all solid waste, including contaminated gloves, weigh boats, and paper towels, in a designated, properly labeled hazardous waste container.

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "3-Tert-butyl-5-methoxybenzoic acid."

• Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials such as strong oxidizing agents and strong bases.[1][2]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department.[1][9] Do not dispose of this chemical down the drain.[3][8]

Experimental Workflow and PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental procedure.

Caption: PPE selection workflow for handling 3-Tert-butyl-5-methoxybenzoic acid.

References

• Personal Protective Equipment (PPE). CHEMM. [Link]

• Personal Protective Equipment. (2025, September 12). US EPA. [Link]

• Safety Data Sheet - Benzoic acid, 4-methoxy-2-nitro-. (2025, February 11). Angene Chemical. [Link]

• Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of Washington. [Link]

• Protective Equipment. American Chemistry Council. [Link]

• How to Store and Dispose of Extremely Hazardous Chemical Waste. (2024, March 3). UC San Diego. [Link]

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